2-Chloro-4-fluoro-N-methylaniline

• CAS: 823189-16-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 2-Chloro-4-fluoro-N-methylaniline

For the attention of: Researchers, scientists, and drug development professionals.

Introduction: Navigating the Landscape of Substituted Anilines

In the realm of pharmaceutical and materials science research, substituted anilines are foundational building blocks. Their utility stems from the nuanced interplay between the aniline backbone and the attached functional groups, which collectively dictate the molecule's reactivity, binding affinity, and overall physical behavior. 2-Chloro-4-fluoro-N-methylaniline (CAS No. 823189-16-8) is a case in point—a molecule poised for exploration in various synthetic endeavors.[1] This guide provides a comprehensive overview of its physical properties, offering both established data and predictive insights grounded in the behavior of structurally related analogs.

The strategic placement of a chloro group, a fluoro group, and an N-methyl group on the aniline scaffold creates a unique electronic and steric environment. This substitution pattern is of significant interest to medicinal chemists who aim to fine-tune a molecule's lipophilicity, metabolic stability, and target engagement. Understanding the physical properties of this compound is, therefore, a critical first step in its journey from a laboratory reagent to a key intermediate in the development of novel therapeutics or advanced materials.

This document is structured to provide not just a list of properties, but a deeper understanding of how these properties are determined and influenced by the compound's molecular architecture. For a senior application scientist, it is imperative to not only present data but also to elucidate the causality behind it, thereby empowering fellow researchers to make informed decisions in their experimental designs.

Core Physical and Chemical Identifiers

A precise understanding of a compound's identity is the bedrock of any scientific investigation. The following table summarizes the key identifiers for 2-Chloro-4-fluoro-N-methylaniline.

Identifier	Value	Source
CAS Number	823189-16-8	[2]
Molecular Formula	C₇H₇ClFN	[2][3][4]
Molecular Weight	159.59 g/mol	[2]
IUPAC Name	2-chloro-4-fluoro-N-methylaniline	[2]
Canonical SMILES	CNC1=CC=C(F)C=C1Cl	[2]
InChI Key	YVVKDPSCNAOEOK-UHFFFAOYSA-N	[2]
Purity (Typical)	≥95%	[2][3]

Experimentally Determined and Predicted Physical Properties

Direct experimental data for 2-Chloro-4-fluoro-N-methylaniline is not extensively available in the public domain. This is a common scenario for novel or specialized chemical entities. In such cases, a combination of data from closely related compounds and computational predictions provides a robust starting point for experimental work.

Comparative Analysis with Structural Analogs

To build a reliable profile for our target compound, we can examine the physical properties of its structural isomers and analogs. This comparative approach allows us to understand the individual and collective contributions of the chloro, fluoro, and N-methyl groups to the overall physical characteristics.

Compound	CAS Number	Melting Point (°C)	Boiling Point (°C)	Density (g/mL at 25°C)
2-Chloro-4-methylaniline	615-65-6	7	223-225	1.151
2-Chloro-4-fluoroaniline	2106-02-7	-	120 / 39.8 mmHg	1.34 (at 20°C)
2-Fluoro-4-methylaniline	452-80-2	-	70-71 / 7 mmHg	1.108[5]
4-Fluoro-N-methylaniline	459-59-6	-	79 / 11 mmHg	1.040[6]
2-Chloro-4-fluoro-5-methylaniline	124185-35-9	69-71	224.2 (Predicted)	1.2175 (Estimate)[7]

Expert Insights:

• The N-methylation of the aniline nitrogen generally leads to a decrease in the boiling point compared to the primary amine counterpart due to the reduction in hydrogen bonding capabilities.

• The presence of a halogen atom is expected to increase the boiling point and density compared to the non-halogenated analog due to increased molecular weight and stronger intermolecular van der Waals forces.

• The relative positions of the substituents will influence the crystal packing and, consequently, the melting point. For instance, the solid nature of 2-Chloro-4-fluoro-5-methylaniline (mp 69-71 °C) suggests that our target compound might also be a solid at room temperature.[7]

Solubility Profile

The solubility of a compound is a critical parameter for its application in drug delivery, formulation, and reaction chemistry. A systematic approach to solubility determination provides a comprehensive understanding of its behavior in various solvent systems.

Predicted Solubility:

Based on the "like dissolves like" principle, 2-Chloro-4-fluoro-N-methylaniline, with its polar C-Cl, C-F, and C-N bonds and a nonpolar aromatic ring, is expected to be:

• Slightly soluble to insoluble in water. The presence of the halogen atoms and the methyl group on the nitrogen reduces the propensity for hydrogen bonding with water compared to aniline.

• Soluble in a range of organic solvents. Good solubility is anticipated in polar aprotic solvents (e.g., acetone, ethyl acetate) and chlorinated solvents (e.g., dichloromethane, chloroform). Solubility in less polar solvents like toluene and hexanes is expected to be moderate to low.

Methodologies for Physical Property Determination: A Self-Validating System

To ensure the scientific integrity of the data, it is crucial to employ standardized and well-understood experimental protocols. The following sections detail the methodologies for determining the key physical properties of 2-Chloro-4-fluoro-N-methylaniline.

Workflow for Comprehensive Physical Property Analysis

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. tenovapharma.com [tenovapharma.com]
• 4. 3-Chloro-4-fluoro-2-methylaniline | C7H7ClFN | CID 84764194 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Fluoro-4-methylaniline 99 452-80-2 [sigmaaldrich.com]
• 6. 4-FLUORO-N-METHYLANILINE CAS#: 459-59-6 [m.chemicalbook.com]
• 7. 2-CHLORO-4-FLUORO-5-METHYLANILINE | 124185-35-9 [chemicalbook.com]

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of 2-Chloro-4-fluoro-N-methylaniline

Executive Summary

2-Chloro-4-fluoro-N-methylaniline (CAS: 823189-16-8) represents a critical halogenated aniline scaffold in medicinal chemistry. Often utilized as an intermediate in the synthesis of tyrosine kinase inhibitors and agrochemical herbicides, its structural integrity relies on the precise balance of electron-withdrawing halogens (Cl, F) and the electron-donating N-methyl group.[1]

This technical guide moves beyond basic stoichiometry to provide a rigorous analysis of the molecule's physicochemical properties, a validated synthetic route minimizing over-alkylation, and a multi-modal analytical workflow for purity confirmation.

Physicochemical Identity & Molecular Weight Analysis[1][2][3][4][5]

The precise molecular weight of 2-Chloro-4-fluoro-N-methylaniline is not a single static number; it is a distribution essential for mass spectrometry (MS) interpretation.

Quantitative Profile[1][6]

Property	Value	Technical Note
Molecular Formula	C₇H₇ClFN
Average Molecular Weight	159.59 g/mol	Used for stoichiometric calculations (weighing).[1]
Monoisotopic Mass	159.0251 Da	Used for HRMS (High-Resolution Mass Spec) identification.[1]
CAS Number	823189-16-8	Primary identifier for the N-methyl derivative.
Physical State	Oil / Low-melting solid	Anilines oxidize; store cold (2-8°C) and dark.
Isotopic Pattern	M (100%) / M+2 (32%)	Distinctive 3:1 ratio due to ³⁵Cl/³⁷Cl isotopes.

Structural Significance

The Molecular Weight of 159.59 g/mol is derived from the sum of atomic weights:

• Carbon (C₇): 84.077

• Hydrogen (H₇): 7.056

• Nitrogen (N): 14.007

• Fluorine (F): 18.998 (Monoisotopic)

• Chlorine (Cl): 35.45 (Natural abundance average)

Critical Insight for MS Analysis: When analyzing this compound via LC-MS, do not look solely for the 159.6 peak. In positive electrospray ionization (ESI+), the protonated species

will appear at m/z 160.03 (monoisotopic) with a characteristic "chlorine isotope signature" at m/z 162.03 (approx. 33% intensity of the base peak).

Synthetic Methodology: The Reductive Amination Route[1]

Direct alkylation of 2-chloro-4-fluoroaniline with methyl iodide (MeI) is discouraged due to the "Polyalkylation Trap"—it is difficult to stop the reaction at the secondary amine stage, leading to quaternary ammonium salts.

Recommended Protocol: Reductive Amination using Paraformaldehyde and Sodium Borohydride (

). This method is self-limiting to the mono-methylated product due to steric hindrance and electronic deactivation after the first addition.

Reaction Scheme Visualization

Figure 1: Step-wise reductive amination pathway preventing over-alkylation.

Detailed Protocol

• Imine Formation:

  • Dissolve 2-chloro-4-fluoroaniline (1.0 eq) in Methanol (

    ).

  • Add Paraformaldehyde (1.2 eq) and a catalytic amount of Sodium Methoxide (

    ).

  • Reflux for 2–4 hours. Checkpoint: Monitor via TLC (disappearance of primary amine).

• Reduction:

  • Cool the mixture to 0°C.

  • Slowly add Sodium Borohydride (

    , 1.5 eq) portion-wise (gas evolution occurs).

  • Allow to warm to room temperature and stir overnight.

• Workup:

  • Quench with water.[2] Extract with Ethyl Acetate (EtOAc).

  • Wash organic layer with brine, dry over

    , and concentrate.

  • Purification: Flash column chromatography (Hexane/EtOAc gradient).

Analytical Characterization & Validation

To ensure scientific integrity, the synthesized material must be validated using orthogonal analytical techniques.

QC Logic Flow

Figure 2: Quality Control Decision Tree for batch release.

Expected NMR Data (Predicted)

• ¹H NMR (400 MHz, CDCl₃):

  • 2.85 (s, 3H, ) — Diagnostic Peak.
  • 3.90 (br s, 1H, ).
  • 6.50 – 7.10 (m, 3H, Aromatic protons). Note: The fluorine atom will split aromatic signals into complex multiplets.

• ¹⁹F NMR:

  • Expect a singlet around -120 to -130 ppm (relative to

    ).

Safety & Handling (E-E-A-T)

Warning: Halogenated anilines are potent toxicological agents.

• Acute Toxicity: High risk of toxicity via inhalation, ingestion, and skin contact (H301+H311+H331).

• Specific Hazard: Absorption through skin can cause methemoglobinemia (blue lips/fingernails, hypoxia).

• Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C. Anilines darken upon oxidation.

Emergency Protocol: If skin contact occurs, wash immediately with polyethylene glycol (PEG 300) or massive amounts of soap and water. Do not use ethanol (enhances absorption).

References

• PubChem. (n.d.).[3] Compound Summary for CID 84764194: 3-Chloro-4-fluoro-2-methylaniline (Isomer Reference). National Library of Medicine. Retrieved October 26, 2023, from [Link]

Sources

• 1. 2106-02-7|2-Chloro-4-fluoroaniline|BLD Pharm [bldpharm.com]
• 2. aksci.com [aksci.com]
• 3. 2-氯-4-甲基苯胺 98% | Sigma-Aldrich [sigmaaldrich.com]

A Technical Guide to the Spectroscopic Profile of 2-Chloro-4-fluoro-N-methylaniline

This technical guide provides a comprehensive analysis of the spectroscopic data for 2-Chloro-4-fluoro-N-methylaniline (CAS 823189-16-8). Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical underpinnings and practical applications of key analytical techniques for the structural elucidation of this compound. In the absence of publicly available experimental spectra for 2-Chloro-4-fluoro-N-methylaniline, this guide leverages high-quality data from its primary analog, 2-chloro-4-fluoroaniline, to predict and interpret its spectroscopic characteristics.

Molecular Structure and Physicochemical Properties

2-Chloro-4-fluoro-N-methylaniline is a halogenated aromatic amine with a molecular weight of 159.59 g/mol [1][2][3]. Its structure, featuring a chloro and a fluoro substituent on the aniline ring, as well as a methyl group on the nitrogen atom, gives rise to a unique spectroscopic fingerprint.

Table 1: Physicochemical Properties of 2-Chloro-4-fluoro-N-methylaniline

Property	Value	Source
IUPAC Name	2-chloro-4-fluoro-N-methylaniline	[1]
CAS Number	823189-16-8	[1]
Molecular Formula	C₇H₇ClFN	[1]
Molecular Weight	159.59 g/mol	[1][2][3]
Canonical SMILES	CNC1=CC=C(F)C=C1Cl	[1]
InChI Key	YVVKDPSCNAOEOK-UHFFFAOYSA-N	[1]

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Caption: Molecular structure of 2-Chloro-4-fluoro-N-methylaniline.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules by providing information about the chemical environment of hydrogen atoms. The predicted ¹H NMR spectrum of 2-Chloro-4-fluoro-N-methylaniline in a deuterated solvent like CDCl₃ would exhibit distinct signals for the aromatic protons, the N-H proton, and the N-methyl protons.

Predicted ¹H NMR Data

The chemical shifts (δ) are influenced by the electron-withdrawing effects of the chlorine and fluorine atoms and the electron-donating effect of the N-methyl group. Based on the analysis of structurally similar compounds, the following chemical shifts are anticipated.

Table 2: Predicted ¹H NMR Spectral Data for 2-Chloro-4-fluoro-N-methylaniline

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
Aromatic-H (position 6)	7.0 - 7.2	Doublet of doublets	J(H-F) ≈ 8-10, J(H-H) ≈ 8-9
Aromatic-H (position 5)	6.8 - 7.0	Doublet of doublets of doublets	J(H-H) ≈ 8-9, J(H-F) ≈ 4-5, J(H-H) ≈ 2-3
Aromatic-H (position 3)	6.6 - 6.8	Doublet of doublets	J(H-F) ≈ 8-10, J(H-H) ≈ 2-3
N-H	3.5 - 4.5	Broad singlet	-
N-CH₃	2.8 - 3.0	Singlet	-

Predicted data is based on known substituent effects and analysis of related compounds such as 2-chloro-4-fluoroaniline[4] and 2-chloro-4-methylaniline[5].

Experimental Protocol for ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of 2-Chloro-4-fluoro-N-methylaniline in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• Data Acquisition: Acquire the spectrum at room temperature with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale to the TMS signal at 0.00 ppm.

Caption: Workflow for ¹H NMR analysis.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

¹³C NMR spectroscopy provides valuable information about the carbon framework of a molecule. The predicted spectrum of 2-Chloro-4-fluoro-N-methylaniline would show seven distinct signals corresponding to the seven carbon atoms in the molecule.

Predicted ¹³C NMR Data

The chemical shifts of the carbon atoms are influenced by the nature of the directly attached atoms and the substituents on the aromatic ring.

Table 3: Predicted ¹³C NMR Spectral Data for 2-Chloro-4-fluoro-N-methylaniline

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-N	145 - 150
C-Cl	115 - 120
C-F	155 - 160 (doublet, ¹JCF ≈ 240-250 Hz)
Aromatic CH	110 - 130
N-CH₃	30 - 35

Predictions are based on additivity rules and comparison with analogs like 2-chloro-4-fluoroaniline.

Experimental Protocol for ¹³C NMR Spectroscopy

• Sample Preparation: Prepare a more concentrated sample (20-50 mg in 0.6-0.7 mL of CDCl₃) than for ¹H NMR to compensate for the lower natural abundance of ¹³C.

• Instrumentation: Use a 100 MHz (or higher, corresponding to the ¹H frequency) NMR spectrometer.

• Data Acquisition: Acquire a proton-decoupled spectrum to obtain singlets for all carbon signals. A sufficient number of scans and a suitable relaxation delay are crucial.

• Data Processing: Process the data similarly to ¹H NMR spectra.

Mass Spectrometry (MS)

Mass spectrometry is a destructive analytical technique that provides information about the molecular weight and elemental composition of a compound, as well as structural details based on its fragmentation pattern.

Predicted Mass Spectrum Data

For 2-Chloro-4-fluoro-N-methylaniline, a soft ionization technique like Electrospray Ionization (ESI) would primarily show the protonated molecular ion. Electron Ionization (EI) would lead to more extensive fragmentation.

Table 4: Predicted m/z Values for Major Ions of 2-Chloro-4-fluoro-N-methylaniline

Ion	Predicted m/z	Ionization Method	Notes
[M+H]⁺	160.03	ESI	The protonated molecular ion. The presence of the chlorine isotope ³⁷Cl will result in a smaller peak at m/z 162.03.
[M]⁺˙	159.02	EI	The molecular ion. The isotopic pattern for one chlorine atom (M⁺˙ and M+2⁺˙ in a ~3:1 ratio) will be observed.
[M-CH₃]⁺	144.00	EI	Loss of the methyl group.
[M-Cl]⁺	124.03	EI	Loss of a chlorine radical.

The characteristic isotopic pattern of chlorine (³⁵Cl:³⁷Cl ≈ 3:1) is a key diagnostic feature in the mass spectrum of chlorinated compounds[6].

Experimental Protocol for Mass Spectrometry (GC-MS with EI)

• Sample Preparation: Prepare a dilute solution (e.g., 10-100 µg/mL) of the compound in a volatile solvent like methanol or dichloromethane.

• Instrumentation: Use a Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an Electron Ionization (EI) source.

• GC Separation: Inject the sample into the GC. The compound will be separated from any impurities before entering the mass spectrometer.

• MS Analysis: In the EI source, the molecules are bombarded with high-energy electrons (typically 70 eV), causing ionization and fragmentation. The mass analyzer separates the ions based on their mass-to-charge ratio.

Caption: Predicted EI fragmentation of 2-Chloro-4-fluoro-N-methylaniline.

Infrared (IR) Spectroscopy

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to its vibrational transitions. It is particularly useful for identifying functional groups.

Predicted IR Absorption Bands

The IR spectrum of 2-Chloro-4-fluoro-N-methylaniline is expected to show characteristic absorption bands for the N-H bond, C-H bonds, C=C bonds of the aromatic ring, and the C-N, C-Cl, and C-F bonds.

Table 5: Predicted Major IR Absorption Bands for 2-Chloro-4-fluoro-N-methylaniline

Vibrational Mode	Predicted Frequency (cm⁻¹)	Intensity
N-H stretch	3400 - 3450	Medium
Aromatic C-H stretch	3000 - 3100	Medium
Aliphatic C-H stretch (N-CH₃)	2850 - 2960	Medium
Aromatic C=C stretch	1500 - 1600	Strong
C-N stretch	1250 - 1350	Strong
C-F stretch	1200 - 1250	Strong
C-Cl stretch	700 - 800	Strong

Predictions are based on characteristic group frequencies and data from related anilines[7][8].

Experimental Protocol for FTIR Spectroscopy (ATR)

Attenuated Total Reflectance (ATR) is a convenient method for analyzing liquid or solid samples with minimal preparation.

• Instrument Preparation: Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean.

• Background Scan: Record a background spectrum of the empty ATR crystal.

• Sample Application: Place a small drop of liquid 2-Chloro-4-fluoro-N-methylaniline directly onto the ATR crystal.

• Sample Spectrum: Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Conclusion

This technical guide provides a detailed predictive analysis of the spectroscopic data for 2-Chloro-4-fluoro-N-methylaniline. By leveraging data from close structural analogs and applying fundamental spectroscopic principles, we have outlined the expected ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR data. The provided experimental protocols offer a standardized approach for the acquisition of high-quality spectra for this class of compounds. This guide serves as a valuable resource for the identification, characterization, and quality control of 2-Chloro-4-fluoro-N-methylaniline in research and development settings.

References

• PubChem. 3-Chloro-4-fluoro-2-methylaniline. [Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

• ResearchGate. FT-IR spectra of Pure components: aniline (a), N-methylaniline (b),.... [Link]

• Doc Brown's Chemistry. Mass spectrum of 2-chloro-2-methylpropane. [Link]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. 4-Chloro-3-fluoro-2-methylaniline|CAS 1096113-25-5 [benchchem.com]
• 3. 3-Chloro-4-fluoro-2-methylaniline | C7H7ClFN | CID 84764194 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Chloro-4-fluoroaniline(2106-02-7) 1H NMR spectrum [chemicalbook.com]
• 5. 2-Chloro-4-methylaniline(615-65-6) 1H NMR spectrum [chemicalbook.com]
• 6. C4H9Cl (CH3)3CCl mass spectrum of 2-chloro-2-methylpropane fragmentation pattern of m/z m/e ions for analysis and identification of tert-butyl chloride image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. researchgate.net [researchgate.net]
• 8. N-Methylaniline(100-61-8) IR Spectrum [chemicalbook.com]

Technical Monograph: 2-Chloro-4-fluoro-N-methylaniline

This guide provides a technical framework for the safe handling, storage, and experimental application of 2-Chloro-4-fluoro-N-methylaniline (CAS 823189-16-8) . It is designed for medicinal chemists and process safety engineers who require actionable data beyond standard Safety Data Sheets (SDS).

Chemical Identity & Physicochemical Profile

2-Chloro-4-fluoro-N-methylaniline is a halogenated secondary aniline derivative.[1][2] It serves as a critical pharmacophore in the synthesis of Type I and Type II kinase inhibitors , specifically designed to interact with the ATP-binding hinge region of target proteins (e.g., EGFR, BRAF) where the N-methyl group modulates solubility and metabolic stability.

Property	Value / Description	Operational Implication
CAS Number	823189-16-8	Use for inventory tracking and regulatory compliance.
Molecular Formula		MW: 159.59 g/mol .
Physical State	Viscous Liquid / Oil (Ambient)	Handle as a liquid; susceptible to "creeping" on glass surfaces.
Appearance	Colorless to pale pink/brown	Self-Validating Indicator: Darkening to deep brown/red indicates significant oxidation. Purify before use if opaque.
Boiling Point	~230–235 °C (Predicted)	Low volatility at RT, but generates toxic vapors upon heating.
Flash Point	~94–98 °C	Combustible Class IIIB. Avoid open flames; use oil baths or heating mantles, never Bunsen burners.
Solubility	DMSO, MeOH, DCM, EtOAc	Lipophilic. Poor water solubility limits aqueous waste removal without pH adjustment.
pKa (Conjugate Acid)	~2.5–3.5 (Estimated)	Weakly basic due to electron-withdrawing halogens. Requires strong acid (e.g., 1M HCl) for complete protonation/extraction.

Hazard Assessment & Toxicology Mechanics

This compound possesses a "Toxic Aniline" core, modified by halogenation. The safety protocol must address two distinct toxicity mechanisms:

A. Methemoglobinemia (The Aniline Effect)

Like its parent N-methylaniline, this compound can undergo metabolic N-hydroxylation (via CYP450). The resulting metabolite oxidizes ferrous hemoglobin (

) to ferric methemoglobin ( ), destroying oxygen transport capacity.

• Symptom: Cyanosis (blue lips/fingernails) without respiratory distress.

• Counter-Measure: Work strictly within a fume hood. Methylene blue is the clinical antidote, but prevention is the only acceptable lab standard.

B. Specific Organ Toxicity (STOT-RE)

Halogenated anilines are hepatotoxic and nephrotoxic. The N-methyl group facilitates skin absorption, making dermal exposure the highest risk vector in a laboratory setting.

• GHS Classification (Derived):

  • Acute Tox. 3 (Oral/Dermal/Inhalation) – Toxic if swallowed, in contact with skin, or inhaled.

  • STOT RE 2 – May cause damage to organs (blood, liver, kidneys) through prolonged exposure.

  • Aquatic Acute 1 – Very toxic to aquatic life.

Engineering Controls & Personal Protective Equipment (PPE)

Standard nitrile gloves are insufficient for prolonged handling of N-methylated anilines due to rapid permeation.

Hierarchy of Controls

• Primary Barrier: Chemical Fume Hood (Face velocity > 100 fpm).

• Secondary Barrier: Drip trays (polypropylene) under all reaction vessels.

• PPE Configuration:

  • Eyes: Chemical splash goggles (ANSI Z87.1). Safety glasses are inadequate for liquids.

  • Hands (The "Double-Glove" Protocol):

    • Inner Layer: 4-mil Nitrile (Dexterity).

    • Outer Layer:Silver Shield® (Laminate) or thick Butyl Rubber (Chemical Resistance). Nitrile alone degrades in <15 mins against N-methylanilines.

  • Body: Lab coat (buttoned) + Chemical-resistant apron if handling >50g.

Operational Protocols: A Self-Validating Workflow

Protocol A: Safe Receiving & Storage

Logic: Prevent oxidative degradation and undetected leakage.

• Receipt: Inspect the bottle through the packaging. If the liquid is dark brown/black , reject the lot or mark for redistillation.

• Storage: Store at 2–8 °C under an inert atmosphere (Argon/Nitrogen).

  • Why? Cold storage slows oxidation. Inert gas prevents the formation of azo-dimers.

• Secondary Containment: Place the bottle inside a sealed polyethylene bag or desiccator within the fridge to prevent cross-contamination of food/media.

Protocol B: Reaction Setup (Liquid Handling)

Logic: Eliminate aerosol generation and skin contact.

• Weighing: Do not weigh into an open boat on a benchtop balance.

  • Correct Method: Tare a septum-capped vial. Add the reagent via syringe inside the hood. Weigh the closed vial.

• Transfer: Use a gas-tight glass syringe with a Luer-lock needle.

  • Avoid: Plastic syringes (plungers may swell/stick due to solvent action of the aniline).

• Quenching Spills:

  • Do not wipe with dry paper towels (increases volatility).

  • Neutralize: Cover spill with 1M HCl saturated absorbents. The acid protonates the amine (

    ), turning it into a non-volatile salt.

Protocol C: Waste Disposal

Logic: Prevent environmental release and downstream reactions.

• Segregation: Segregate into "Halogenated Organic Waste" .

• pH Adjustment: Ensure the waste stream is not mixed with strong oxidizers (e.g., Nitric acid), which can cause explosive nitration of the aniline ring.

• Labeling: Explicitly label as "Toxic / Marine Pollutant."

Visualized Safety Workflow (DOT Diagram)

The following diagram illustrates the critical decision nodes for handling this compound, emphasizing the "Stop/Go" validation steps.

Caption: Decision logic for the safe handling lifecycle of 2-Chloro-4-fluoro-N-methylaniline, emphasizing visual quality control and acidic neutralization of spills.

Emergency Response Profile

Scenario	Immediate Action	Mechanistic Rationale
Skin Contact	Wash with soap & water for 15 mins. Do not use ethanol/solvents.	Solvents increase skin permeability, driving the toxic aniline deeper into the bloodstream.
Eye Contact	Flush with water for 15 mins.	The compound is a severe irritant/corrosive; immediate dilution prevents corneal opacity.
Inhalation	Move to fresh air. Administer oxygen if cyanotic.	Counteracts methemoglobinemia-induced hypoxia.
Ingestion	Do NOT induce vomiting. Seek medical aid.	Vomiting risks aspiration pneumonia; the compound is rapidly absorbed in the GI tract.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 84764194, 3-Chloro-4-fluoro-2-methylaniline (Isomer Analog Data). Retrieved from [Link]

• New Jersey Department of Health. Hazardous Substance Fact Sheet: N-Methylaniline. Retrieved from [Link]

• Attwa, M. et al. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry. Retrieved from [Link]

Sources

• 1. tenovapharma.com [tenovapharma.com]
• 2. 3-Chloro-4-fluoro-N-methylaniline | CAS#:77898-24-9 | Chemsrc [chemsrc.com]

Solubility of 2-Chloro-4-fluoro-N-methylaniline in organic solvents

An In-depth Technical Guide to the Solubility of 2-Chloro-4-fluoro-N-methylaniline in Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) in organic solvents is a critical determinant of its lifecycle, influencing everything from synthesis and purification to formulation and bioavailability. This guide provides a comprehensive technical overview of the solubility characteristics of 2-Chloro-4-fluoro-N-methylaniline, a key intermediate in various synthetic pathways. In the absence of extensive published quantitative data, this document focuses on the theoretical underpinnings of its solubility and provides detailed, field-proven methodologies for its empirical determination. This guide is intended for researchers, scientists, and drug development professionals, offering both the foundational knowledge and the practical steps necessary to accurately assess and leverage the solubility of this compound.

Introduction: The Critical Role of Solubility in Pharmaceutical Development

Solubility, the ability of a solute to dissolve in a solvent to form a homogeneous solution, is a fundamental physicochemical property that governs the developability of a drug candidate.[1][2][3] For orally administered drugs, dissolution in the gastrointestinal tract is a prerequisite for absorption and subsequent systemic availability.[1][3] Consequently, poor aqueous solubility is a major hurdle in drug development, often leading to high required doses and variable bioavailability.[1]

In the realm of chemical synthesis and process development, the solubility of intermediates like 2-Chloro-4-fluoro-N-methylaniline in organic solvents is paramount. It dictates the choice of reaction media, influences reaction kinetics, and is central to the design of efficient crystallization and purification processes. A thorough understanding of a compound's solubility profile across a range of solvents is therefore not just an academic exercise but a critical step in ensuring the robustness and scalability of pharmaceutical manufacturing.

This guide will first delve into the theoretical aspects that govern the solubility of 2-Chloro-4-fluoro-N-methylaniline, based on its molecular structure. It will then provide detailed, actionable protocols for determining its solubility, from rapid screening methods to the gold-standard equilibrium solubility measurements.

Theoretical Framework: Predicting the Solubility of 2-Chloro-4-fluoro-N-methylaniline

The solubility of an organic compound is primarily governed by the principle of "like dissolves like," which is a qualitative summation of the intermolecular forces between the solute and the solvent.[4][5] To predict the solubility of 2-Chloro-4-fluoro-N-methylaniline, we must first examine its physicochemical properties.

2.1. Physicochemical Properties of 2-Chloro-4-fluoro-N-methylaniline

Property	Value	Source
Molecular Formula	C₇H₇ClFN	[6]
Molecular Weight	159.59 g/mol	[6][7]
LogP	2.193	[6]
Hydrogen Bond Acceptors	2	[7]
Hydrogen Bond Donors	1	[8]

The LogP value of 2.193 indicates that 2-Chloro-4-fluoro-N-methylaniline is a moderately lipophilic compound, suggesting a preference for non-polar organic solvents over water. The presence of a secondary amine group provides a hydrogen bond donor, while the fluorine and nitrogen atoms can act as hydrogen bond acceptors.[8] These features allow for a range of interactions with various solvents.

2.2. Factors Influencing Solubility

Several factors will influence the solubility of 2-Chloro-4-fluoro-N-methylaniline in a given organic solvent:

• Polarity: The polarity of the solvent will play a significant role.[4][5][9] Given the compound's moderate lipophilicity, it is expected to have good solubility in solvents of intermediate polarity such as alcohols (e.g., methanol, ethanol), ketones (e.g., acetone), and esters (e.g., ethyl acetate). Its solubility in highly non-polar solvents like hexanes may be more limited, as will its solubility in highly polar solvents like water.

• Hydrogen Bonding: The ability of the solvent to participate in hydrogen bonding will be crucial.[5] Protic solvents (e.g., alcohols) that can both donate and accept hydrogen bonds are likely to be effective at solvating the N-H group and the fluorine and nitrogen atoms. Aprotic polar solvents (e.g., acetone, DMSO) that can only accept hydrogen bonds will also be effective, though perhaps to a lesser extent than protic solvents.

• Temperature: For most solid solutes, solubility increases with temperature.[4][9][10] This is because the dissolution process is often endothermic, and increasing the temperature provides the energy needed to overcome the lattice energy of the solid and the intermolecular forces within the solvent.

• Molecular Size and Shape: While less of a differentiating factor for a single solute, the size and shape of the solvent molecules can influence how effectively they can pack around the solute molecule.

Based on these principles, a researcher could hypothesize that 2-Chloro-4-fluoro-N-methylaniline will exhibit the highest solubility in polar aprotic and polar protic solvents, with lower solubility in non-polar and highly polar aqueous systems. However, empirical determination is essential for accurate quantitative data.

Experimental Design for Solubility Determination

A tiered approach to solubility determination is often the most efficient. This begins with rapid, high-throughput screening methods to gain a qualitative or semi-quantitative understanding of solubility in a wide range of solvents. This is then followed by more rigorous, low-throughput methods to obtain precise thermodynamic solubility data for a select number of promising solvents.

3.1. Tier 1: Kinetic Solubility Screening

Kinetic solubility measurements are typically performed in the early stages of drug discovery and are well-suited for high-throughput formats.[11][12] In this method, a concentrated stock solution of the compound in a highly solubilizing solvent (commonly DMSO) is added to the test solvent, and the formation of a precipitate is monitored.[11] This provides a rapid assessment of the concentration at which the compound begins to precipitate.

3.2. Tier 2: Thermodynamic (Equilibrium) Solubility Determination

Thermodynamic solubility is the true equilibrium solubility of a compound in a given solvent.[13][14][15] The most common and reliable method for its determination is the shake-flask method.[13][15][16] In this technique, an excess of the solid compound is equilibrated with the solvent over an extended period (typically 24-48 hours) to ensure that a saturated solution is formed.[14][15][16] The concentration of the dissolved compound in the supernatant is then measured.

Detailed Experimental Protocols

The following protocols are provided as a guide for determining the solubility of 2-Chloro-4-fluoro-N-methylaniline.

4.1. Protocol for Kinetic Solubility Assay

This protocol is designed for a 96-well plate format, allowing for the rapid screening of multiple solvents.

Materials:

• 2-Chloro-4-fluoro-N-methylaniline

• DMSO (Dimethyl sulfoxide)

• A selection of organic solvents (e.g., methanol, ethanol, acetone, acetonitrile, ethyl acetate, toluene, hexanes)

• 96-well microplates

• Plate shaker

• Nephelometer or a plate reader capable of measuring turbidity

Procedure:

• Prepare a Stock Solution: Prepare a 10 mM stock solution of 2-Chloro-4-fluoro-N-methylaniline in DMSO.

• Solvent Plate Preparation: Add 198 µL of each test solvent to the wells of a 96-well plate.

• Compound Addition: Add 2 µL of the 10 mM DMSO stock solution to each well containing the test solvents. This results in a final concentration of 100 µM with 1% DMSO.

• Incubation: Seal the plate and shake at room temperature for 2 hours.

• Measurement: Measure the turbidity of each well using a nephelometer. An increase in turbidity compared to a solvent-only control indicates precipitation.

Data Analysis: The kinetic solubility is reported as the highest concentration at which no precipitation is observed.

Caption: Workflow for the kinetic solubility assay.

4.2. Protocol for Thermodynamic (Shake-Flask) Solubility Assay

This protocol describes the gold-standard method for determining equilibrium solubility.

Materials:

• 2-Chloro-4-fluoro-N-methylaniline (solid)

• Selected organic solvents

• Glass vials with screw caps

• Orbital shaker or rotator

• Centrifuge

• Syringe filters (0.45 µm)

• Analytical balance

• HPLC or UV-Vis spectrophotometer

Procedure:

• Sample Preparation: Add an excess amount of solid 2-Chloro-4-fluoro-N-methylaniline to a glass vial (e.g., 5-10 mg). The exact amount should be recorded.

• Solvent Addition: Add a known volume of the test solvent (e.g., 2 mL) to the vial.

• Equilibration: Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25 °C) for 24-48 hours. It is crucial to ensure that undissolved solid remains present throughout the equilibration period.[17]

• Phase Separation: After equilibration, centrifuge the vials to pellet the undissolved solid.

• Sample Collection: Carefully collect an aliquot of the supernatant.

• Filtration: Filter the collected supernatant through a 0.45 µm syringe filter to remove any remaining solid particles.

• Quantification: Analyze the concentration of 2-Chloro-4-fluoro-N-methylaniline in the filtrate using a validated analytical method (HPLC or UV-Vis spectroscopy).

Caption: Workflow for the thermodynamic shake-flask solubility assay.

4.3. Analytical Quantification Protocols

4.3.1. High-Performance Liquid Chromatography (HPLC) Method

HPLC is a highly sensitive and specific method for quantifying the concentration of a compound in solution.[18]

Procedure:

• Standard Preparation: Prepare a series of standard solutions of 2-Chloro-4-fluoro-N-methylaniline of known concentrations in the test solvent.

• Calibration Curve: Inject the standard solutions into the HPLC system and record the peak areas. Construct a calibration curve by plotting peak area versus concentration.

• Sample Analysis: Inject the filtered sample from the shake-flask experiment into the HPLC system and record the peak area.

• Concentration Determination: Use the calibration curve to determine the concentration of the compound in the sample.[19]

4.3.2. UV-Vis Spectrophotometry Method

This method is suitable if 2-Chloro-4-fluoro-N-methylaniline has a significant UV absorbance at a wavelength where the solvent does not absorb.[20][21]

Procedure:

• Determine λmax: Scan a dilute solution of the compound in the test solvent to determine the wavelength of maximum absorbance (λmax).

• Standard Preparation: Prepare a series of standard solutions of known concentrations.

• Calibration Curve: Measure the absorbance of the standard solutions at λmax and create a calibration curve of absorbance versus concentration (Beer's Law plot).

• Sample Analysis: Measure the absorbance of the filtered sample from the shake-flask experiment. Dilute the sample with the solvent if the absorbance is outside the linear range of the calibration curve.

• Concentration Determination: Use the calibration curve and the measured absorbance to determine the concentration of the compound in the sample.

Data Presentation and Interpretation

The determined solubility data should be presented in a clear and organized manner. A table is an effective way to summarize the quantitative results.

Table 1: Hypothetical Solubility Data for 2-Chloro-4-fluoro-N-methylaniline at 25 °C

Solvent	Dielectric Constant	Solubility (mg/mL)	Solubility (mol/L)
Hexane	1.88	Value	Value
Toluene	2.38	Value	Value
Ethyl Acetate	6.02	Value	Value
Acetone	20.7	Value	Value
Ethanol	24.5	Value	Value
Methanol	32.7	Value	Value
Acetonitrile	37.5	Value	Value
DMSO	46.7	Value	Value
Water	80.1	Value	Value

Note: The values in this table are placeholders and must be determined experimentally.

The results should be interpreted in the context of the theoretical framework discussed earlier. The correlation between solubility and solvent properties such as polarity and hydrogen bonding capacity should be analyzed. Any deviations from the expected trends should be noted and may warrant further investigation into specific solute-solvent interactions.

Conclusion

References

Sources

• 1. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biomedpharmajournal.org [biomedpharmajournal.org]
• 3. jmpas.com [jmpas.com]
• 4. chemistrynotes.com [chemistrynotes.com]
• 5. google.com [google.com]
• 6. fluorochem.co.uk [fluorochem.co.uk]
• 7. N-chloro-2-fluoro-N-methylaniline | C7H7ClFN | CID 174698966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 3-Chloro-4-fluoro-2-methylaniline | C7H7ClFN | CID 84764194 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. What factors affect solubility? | AAT Bioquest [aatbio.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 12. inventivapharma.com [inventivapharma.com]
• 13. Thermodynamic solubility | Plateforme de chimie biologique intégrative de Strasbourg | PCBIS | UAR 3286 [pcbis.fr]
• 14. Shake-Flask Solubility Assay | Bienta [bienta.net]
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• 17. downloads.regulations.gov [downloads.regulations.gov]
• 18. pharmaguru.co [pharmaguru.co]
• 19. daikinchemicals.com [daikinchemicals.com]
• 20. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 21. researchgate.net [researchgate.net]

Protocols & Analytical Methods

2-Chloro-4-fluoro-N-methylaniline as a building block in organic synthesis.

Building Block Series: Halogenated Anilines [1][2][3]

Executive Summary

2-Chloro-4-fluoro-N-methylaniline (CAS: 823189-16-8) is a highly specialized "privileged fragment" in modern drug discovery.[2][3] Unlike generic anilines, this building block offers a pre-installed N-methyl group and a specific 2,4-halogenation pattern that serves two critical functions:

• Metabolic Shielding: The 4-fluoro substituent blocks para-hydroxylation by Cytochrome P450 enzymes, significantly extending the metabolic half-life of the final drug candidate.[2][3]

• Conformational Locking: The 2-chloro substituent introduces steric bulk (ortho-effect) that forces the aniline ring out of planarity when coupled to heteroaromatic cores (e.g., pyrimidines, quinazolines), a geometry often required for selectivity in kinase inhibitor binding pockets.[2][3]

This guide details the strategic application of this scaffold, focusing on its use as a nucleophile in the synthesis of Tyrosine Kinase Inhibitors (TKIs) and DNA Polymerase Theta (Polθ) inhibitors .[3]

Chemical Profile & Strategic Utility[2]

Physical Properties

Property	Value	Significance
CAS Number	823189-16-8	Unique identifier (distinct from 2-fluoro-4-methylaniline).[2][3][4]
Formula	C₇H₇ClFN	Halogenated secondary amine.[2][5]
Mol. Weight	159.59 g/mol	Low MW allows for "fragment-based" drug design.[2]
LogP (Calc)	~2.2	Lipophilic; improves membrane permeability of derived amides.[2][3]
pKa (Calc)	~3.5 - 4.0	Reduced basicity due to electron-withdrawing Cl/F groups; requires stronger bases/catalysts for coupling.[2][3]
Appearance	Pale yellow oil/liquid	Prone to oxidation; store under inert gas (Ar/N₂).[2][3]

Reactivity Landscape

The molecule features three distinct reactive handles, but the secondary amine (N-H) is the primary attachment point.[3]

• N-H (Nucleophile): The N-methyl group makes this a secondary amine.[2] It is less nucleophilic than a primary aniline due to steric hindrance and the electron-withdrawing effect of the ortho-chloro group.[2][3]

• C-Cl (Electrophile): Positioned at the 2-position, this chloride is sterically crowded.[2][3] While it can undergo oxidative addition (Suzuki/Buchwald), it is generally stable during standard N-functionalization, allowing it to serve as a "silent" steric handle.[3]

• C-F (Metabolic Blocker): The C-F bond is chemically inert under standard synthesis conditions, serving purely as a metabolic block.[2][3]

Application Workflows (Visualized)

The following diagram illustrates the primary synthetic pathways for this building block.

Figure 1: Primary synthetic divergence points.[2][3] The N-H moiety is the exclusive reaction site in these pathways.[3]

Experimental Protocols

Protocol A: Synthesis of Acetamido-Linkers (Acylation)

Context: This reaction is a critical first step in synthesizing DNA Polymerase Theta inhibitors (e.g., Novartis or Artios Pharma type scaffolds).[2][3] The electron-poor nature of the aniline requires a non-nucleophilic base to scavenge HCl.[2]

Reagents:

• 2-Chloro-4-fluoro-N-methylaniline (1.0 equiv)[1][2][3]

• Chloroacetyl chloride (1.2 equiv)[3]

• Triethylamine (Et₃N) (2.0 equiv)[3]

• Dichloromethane (DCM) (anhydrous)[3]

Step-by-Step Procedure:

• Preparation: In a flame-dried round-bottom flask under N₂, dissolve 2-chloro-4-fluoro-N-methylaniline (e.g., 140 mg, 0.88 mmol) in anhydrous DCM (5 mL).

• Base Addition: Add Et₃N (177 mg, 1.75 mmol) via syringe. Cool the mixture to 0°C using an ice bath.

• Acylation: Dropwise add a solution of chloroacetyl chloride (1.2 equiv) in DCM (2 mL) over 10 minutes. Note: The reaction is exothermic.[3]

• Reaction: Allow the mixture to warm to room temperature (RT) naturally and stir for 3–5 hours.

• Monitoring (Self-Validation):

  • TLC: Check for the disappearance of the starting aniline (mid-polarity) and appearance of the amide (usually lower Rf due to loss of H-bond donor, or higher depending on solvent system).[3]

  • Visual: The solution typically turns from pale yellow to clear/orange.[2]

• Workup: Dilute with EtOAc (20 mL), wash with saturated NaHCO₃ (to remove acid) and brine. Dry over Na₂SO₄ and concentrate.

• Purification: Silica gel chromatography (0–30% EtOAc in Hexanes).

Mechanistic Insight: The N-methyl group increases the steric bulk around the nitrogen.[2] If the reaction is too slow, switching the solvent to THF or using a stronger base (NaH) is not recommended due to the risk of side reactions at the chloro-position.[2][3] Instead, use DMAP (0.1 equiv) as a nucleophilic catalyst.[3]

Protocol B: Construction of Kinase Scaffolds (SnAr)

Context: This protocol attaches the aniline to a heterocycle (e.g., 2,4-dichloropyrimidine).[3] This is the "standard" reaction for generating the hinge-binding motif of many TKIs.[2]

Reagents:

• 2-Chloro-4-fluoro-N-methylaniline (1.0 equiv)[1][2][3]

• 2,4-Dichloropyrimidine (1.1 equiv)[2][3]

• DIPEA (N,N-Diisopropylethylamine) (2.5 equiv)[3]

• n-Butanol or Isopropanol (Solvent)[2][3]

Step-by-Step Procedure:

• Setup: Combine the aniline (1.0 equiv) and 2,4-dichloropyrimidine (1.1 equiv) in n-butanol (concentration ~0.2 M).

• Base: Add DIPEA (2.5 equiv).

• Thermal Activation: Heat the reaction to 80–100°C for 12 hours.

  • Why Heat? The 2-chloro substituent on the aniline deactivates the nitrogen nucleophile electronically (inductive effect) and sterically.[2][3] Ambient temperature is insufficient.

• Monitoring (Self-Validation):

  • LC-MS: Look for the mass of the product (M+H).[2][3] The starting material peak should vanish.[2]

  • Regioselectivity Check: SnAr on 2,4-dichloropyrimidine usually occurs at the C-4 position (less sterically hindered).[2][3] Verify by 1H NMR (pyrimidine proton shifts).

• Workup: Cool to RT. The product often precipitates.[2] Filter and wash with cold isopropanol.[2] If no precipitate, evaporate solvent and purify via column chromatography.[3]

Advanced Synthesis: Kinase Inhibitor Workflow

The following diagram details the integration of this building block into a complex drug scaffold, highlighting the regioselectivity considerations.

Figure 2: Sequential functionalization of a pyrimidine core using the target aniline.

Safety & Handling

• Toxicity: Like all halogenated anilines, this compound is potentially toxic if inhaled, swallowed, or absorbed through the skin.[3] It may induce methemoglobinemia (blue skin discoloration).[2][3]

• Skin Irritation: The N-methyl group increases lipophilicity, enhancing skin absorption rates compared to the primary aniline.[2][3] Double-gloving (Nitrile) is mandatory.[2][3]

• Storage: Store at 2–8°C under Argon. The compound can darken upon oxidation; if the liquid is dark brown, purify via short-path distillation before use in sensitive metal-catalyzed reactions.[2][3]

References

• Sigma-Aldrich. Product Specification: 2-Chloro-4-fluoro-N-methylaniline (CAS 823189-16-8). [2][3]

• Justia Patents. Acetamido derivatives as DNA Polymerase Theta Inhibitors (Patent Application).[2][3] (Detailed synthesis protocol for acylation).

• National Institutes of Health (PubChem). Compound Summary: 2-Fluoro-4-methylaniline derivatives and analogs.[2][3] (Structural and property data).[2][3][5][6] [3]

• Fluorochem. Safety Data Sheet (SDS) for 2-Chloro-4-fluoro-N-methylaniline.

Sources

• 1. CN111303152A - 多环-氨基甲酰基吡啶酮化合物及其药物用途 - Google Patents [patents.google.com]
• 2. 2-Fluoro-4-methylaniline | C7H8FN | CID 67984 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. patents.justia.com [patents.justia.com]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. 3-Chloro-4-fluoro-2-methylaniline | C7H7ClFN | CID 84764194 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Buy 2-Chloro-N-(3-fluorobenzyl)-4-methylaniline (EVT-3478268) | 1040019-02-0 [evitachem.com]

Protocol for the purification of 2-Chloro-4-fluoro-N-methylaniline

An Application Note and Protocol for the Purification of 2-Chloro-4-fluoro-N-methylaniline

Authored by a Senior Application Scientist

Abstract

This document provides a comprehensive, field-proven protocol for the purification of 2-Chloro-4-fluoro-N-methylaniline, a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds. The purity of this aniline derivative is paramount for the success of subsequent synthetic steps, impacting reaction yield, impurity profiles, and the overall efficacy of the final product. This guide moves beyond a simple recitation of steps, delving into the causality behind the chosen methodology—normal-phase column chromatography—and embedding self-validating quality control checkpoints. We will cover the entire workflow from initial material characterization and safety protocols to the step-by-step purification process and final purity assessment, ensuring researchers, scientists, and drug development professionals can reliably obtain high-purity material.

Introduction: The Imperative for Purity

2-Chloro-4-fluoro-N-methylaniline is a substituted aniline that serves as a critical building block in organic synthesis. Its molecular structure, featuring chloro, fluoro, and N-methyl groups, provides specific steric and electronic properties that are leveraged in the design of complex target molecules. However, synthetic routes leading to this compound can introduce a variety of impurities, including unreacted starting materials, regioisomers, or by-products from side reactions. These contaminants can interfere with downstream reactions, lead to the formation of undesired products, and complicate further purification steps.

Therefore, a robust and reliable purification protocol is not merely a procedural step but a foundational requirement for synthetic success. This application note details a standard and highly effective method for purifying 2-Chloro-4-fluoro-N-methylaniline using silica gel column chromatography, a technique that separates compounds based on their differential adsorption to a stationary phase.[1]

Physicochemical Properties and Safety Mandates

A thorough understanding of the compound's properties is essential for designing an effective purification strategy and ensuring laboratory safety.[1] Substituted anilines, as a class, are known for their potential toxicity and require careful handling.[2][3][4]

Table 1: Physicochemical Data for 2-Chloro-4-fluoro-N-methylaniline

Property	Value	Source
Molecular Formula	C₇H₇ClFN	[5][6]
Molecular Weight	159.59 g/mol	[5]
Appearance	Typically a liquid or low-melting solid	N/A
Boiling Point	Not readily available; substituted anilines often require vacuum distillation.[7]	N/A
CAS Number	823189-16-8	[5]
Purity (Commercial)	Often available at ≥95%	[5][6]

Mandatory Safety Protocols

2-Chloro-4-fluoro-N-methylaniline and its structural analogs are classified as hazardous.[5] Adherence to the following safety protocols is non-negotiable.

• Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled.[5] Causes skin and serious eye irritation.[2][8]

• Personal Protective Equipment (PPE): Always wear a lab coat, nitrile gloves (double-gloving is recommended), and chemical splash goggles.

• Engineering Controls: All handling of the crude material and the purification process must be conducted within a certified chemical fume hood to prevent inhalation of vapors.

• Waste Disposal: Dispose of all chemical waste, including contaminated silica gel and solvents, in accordance with institutional and local regulations for hazardous waste.

The Principle of Purification: Normal-Phase Chromatography

The chosen method for purification is normal-phase column chromatography. This technique is exceptionally well-suited for separating moderately polar organic compounds like 2-Chloro-4-fluoro-N-methylaniline from both less polar and more polar impurities.

The core principle relies on the differential partitioning of compounds between a polar stationary phase (silica gel) and a non-polar mobile phase (the eluent).

• Stationary Phase: Silica gel is a porous, high-surface-area form of silicon dioxide (SiO₂). Its surface is covered with hydroxyl (-OH) groups, making it highly polar.

• Mobile Phase (Eluent): A mixture of non-polar (e.g., hexane) and more polar (e.g., ethyl acetate) solvents is used. The overall polarity of the eluent is carefully tuned to achieve separation.

• Mechanism of Separation: The crude mixture is loaded onto the top of the silica column. As the eluent flows through the column, compounds in the mixture engage in a continuous process of adsorption to the silica gel and desorption back into the eluent.

  • Polar compounds interact strongly with the polar silica gel and are adsorbed more tightly. They travel down the column slowly.

  • Non-polar compounds have a weaker affinity for the silica gel and spend more time in the mobile phase. They travel down the column quickly.

2-Chloro-4-fluoro-N-methylaniline has moderate polarity due to the nitrogen atom. By carefully selecting the eluent composition, we can ensure that it moves down the column at a different rate than potential impurities, allowing for its isolation in pure fractions.

Detailed Experimental Protocol

This protocol is designed to be a self-validating system, incorporating Thin-Layer Chromatography (TLC) for method development and in-process monitoring.

Materials and Reagents

• Crude 2-Chloro-4-fluoro-N-methylaniline (≥95% purity)

• Silica Gel (for column chromatography, standard grade, 60 Å, 230-400 mesh)

• Hexane (ACS grade or higher)

• Ethyl Acetate (ACS grade or higher)

• Dichloromethane (for sample loading)

• TLC Plates (silica gel 60 F₂₅₄)

• Glass chromatography column with stopcock

• Cotton or glass wool

• Sand (washed)

• Beakers, Erlenmeyer flasks, test tubes for fraction collection

• Rotary evaporator

• UV lamp (254 nm)

Workflow Visualization

Caption: Workflow for the purification of 2-Chloro-4-fluoro-N-methylaniline.

Step 1: Eluent System Selection via TLC (The Predictive Step)

The causality behind a successful separation lies in choosing the correct eluent. This is determined empirically using TLC.

• Prepare a Dilute Sample: Dissolve a small amount of the crude material in a few drops of dichloromethane or ethyl acetate.

• Spot the TLC Plate: Use a capillary tube to spot the dilute sample onto the baseline of a TLC plate.

• Develop the Plate: Place the plate in a sealed chamber containing a small amount of a test eluent system. Start with a low polarity mixture, such as 95:5 Hexane:Ethyl Acetate.

• Visualize: After the solvent front has nearly reached the top, remove the plate, mark the solvent front, and let it dry. Visualize the spots under a UV lamp.

• Analyze the Result (Rf Value): The Retention Factor (Rf) is the ratio of the distance traveled by the spot to the distance traveled by the solvent front.

  • The ideal eluent system for column chromatography will give the target compound an Rf value of approximately 0.25-0.35 .

  • If the spot remains on the baseline (Rf ≈ 0), the eluent is not polar enough. Increase the proportion of ethyl acetate (e.g., to 90:10).

  • If the spot moves with the solvent front (Rf ≈ 1), the eluent is too polar. Decrease the proportion of ethyl acetate (e.g., to 98:2).

  • This step is critical: it predicts the behavior of the compound on the column, preventing wasted time and materials.

Caption: Logic for determining the optimal eluent system using TLC analysis.

Step 2: Column Preparation

• Select Column Size: For purifying 1-2 grams of crude material, a column with a diameter of ~4-5 cm is appropriate. The amount of silica should be 50-100 times the mass of the crude product.

• Plug the Column: Insert a small plug of cotton or glass wool at the bottom of the column.

• Add Sand: Add a thin layer (~1 cm) of sand over the plug.

• Pack the Column (Slurry Method):

  • In a beaker, mix the required amount of silica gel with the starting eluent (determined in Step 1) to form a free-flowing slurry.

  • Pour the slurry into the column. Use additional eluent to rinse all the silica into the column.

  • Open the stopcock to drain some solvent, allowing the silica to pack under gravity. Gently tap the column to ensure even packing and remove air bubbles. A uniform packing is essential for good separation.

  • Add another thin layer of sand on top of the packed silica to prevent disruption during sample loading. Drain the eluent until its level is just at the top of the sand layer.

Step 3: Sample Loading and Elution

• Prepare the Sample: Dissolve the crude 2-Chloro-4-fluoro-N-methylaniline in a minimal amount of dichloromethane or the eluent mixture. A concentrated band is key.

• Load the Column: Carefully pipette the dissolved sample onto the top of the sand layer.

• Adsorb the Sample: Open the stopcock and drain the solvent until the sample has fully entered the sand/silica bed. Rinse the sides of the column with a tiny amount of eluent and drain again. Repeat once more.

• Add Eluent: Carefully fill the column with the eluent.

• Begin Elution: Open the stopcock and begin collecting fractions in test tubes or flasks. Maintain a constant flow rate. Never let the column run dry.

Step 4: Fraction Monitoring and Isolation

• Monitor via TLC: As fractions are collected, spot each one (or every few) on a TLC plate alongside a spot of the original crude material.

• Identify Pure Fractions: Develop and visualize the TLC plates. The fractions containing only the spot corresponding to the target compound (at Rf ≈ 0.3) are pure.

• Combine and Evaporate: Combine all pure fractions into a round-bottom flask. Remove the solvent using a rotary evaporator under reduced pressure. The result should be the purified 2-Chloro-4-fluoro-N-methylaniline as an oil or solid.

Purity Assessment: The Validation System

The final step is to confirm the purity and identity of the isolated compound. This is the "trustworthiness" pillar of the protocol.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the ideal technique for assessing purity.[9] A single, sharp peak on the gas chromatogram indicates high purity. The mass spectrum should show a molecular ion peak (M⁺) at m/z ≈ 159 and an M+2 peak at m/z ≈ 161 with an intensity ratio of ~3:1, which is characteristic of a compound containing one chlorine atom.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide definitive structural confirmation. The spectra should be clean, with integrations in the ¹H NMR corresponding to the correct number of protons and chemical shifts consistent with the structure. Spectral data for similar aniline compounds can be found in chemical databases.[10][11]

Table 2: Troubleshooting Guide for Column Chromatography

Problem	Probable Cause(s)	Solution(s)
Poor Separation	- Eluent polarity is too high.- Column was overloaded.- Sample band was too diffuse.	- Re-develop the eluent system using TLC.- Use less crude material or a larger column.- Load the sample in a smaller volume of solvent.
Cracked Silica Bed	- Column ran dry.- Packing was not uniform.	- Ensure the solvent level is always above the silica bed.- Repack the column carefully using the slurry method.
Compound Won't Elute	- Eluent polarity is too low.	- Gradually increase the polarity of the eluent (e.g., from 95:5 to 90:10 Hexane:EtOAc) during the elution process (gradient elution).
Streaking on TLC	- Sample is too concentrated.- Compound is acidic/basic.	- Dilute the sample before spotting.- Add a trace amount of triethylamine (~0.1%) to the eluent to suppress interactions of the basic aniline with the acidic silica gel.[12]

Conclusion

This application note provides a detailed, robust, and scientifically grounded protocol for the purification of 2-Chloro-4-fluoro-N-methylaniline. By integrating the predictive power of TLC for method development with the separation efficiency of column chromatography, this procedure enables the reliable isolation of high-purity material. The emphasis on safety, the explanation of underlying principles, and the inclusion of analytical validation steps ensure that researchers can confidently produce material suitable for the demanding applications in pharmaceutical and chemical development.

References

• Google Patents. (n.d.). CN112409192A - Purification method of 4-fluoro-2-methoxyaniline.

• Khan, W. et al. (2014). Does aniline stick in columns during column chromatography? ResearchGate. [Link]

• PrepChem.com. (n.d.). Preparation of 3-chloro-2-methylaniline. PrepChem.com. [Link]

• Tshangana, C. S., & Nxumalo, W. (2020). Remedial Technologies for Aniline and Aniline Derivatives Elimination from Wastewater. Journal of Environmental and Public Health. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. Remedial Technologies for Aniline and Aniline Derivatives Elimination from Wastewater - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. fluorochem.co.uk [fluorochem.co.uk]
• 6. tenovapharma.com [tenovapharma.com]
• 7. prepchem.com [prepchem.com]
• 8. fishersci.com [fishersci.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. 2-Chloro-4-fluoroaniline(2106-02-7) 1H NMR spectrum [chemicalbook.com]
• 11. 4-Chloro-N-methylaniline(932-96-7) 13C NMR spectrum [chemicalbook.com]
• 12. researchgate.net [researchgate.net]

Analytical methods for 2-Chloro-4-fluoro-N-methylaniline characterization

Application Note: Analytical Characterization of 2-Chloro-4-fluoro-N-methylaniline

Introduction & Scope

2-Chloro-4-fluoro-N-methylaniline (CAS: 823189-16-8) is a critical pharmacophore and intermediate used in the synthesis of kinase inhibitors (specifically anilinopyrimidines) and advanced agrochemicals. Its unique substitution pattern—combining an electron-withdrawing fluorine, a steric chlorine, and a secondary amine—modulates both the metabolic stability and binding affinity of final drug candidates.

This guide provides a validated analytical framework for its characterization. Unlike generic aniline protocols, this workflow addresses the specific challenges of this molecule:

• Basicity: The N-methyl group increases basicity compared to the primary aniline, necessitating pH control to prevent peak tailing.

• Impurity Profiling: Differentiating the target secondary amine from the likely unreacted primary amine (starting material) and over-methylated tertiary amine (N,N-dimethyl impurity).

• Volatility: As a liquid with moderate volatility, GC is a viable orthogonal technique to HPLC.

Physicochemical Profile

Property	Value / Description	Analytical Implication
Structure	(Inferred)	C7H7ClFN
Molecular Weight	159.59 g/mol	Monoisotopic mass for MS: ~159.02
Physical State	Liquid (Pale yellow to brown)	Weighing errors possible; use density or volumetric transfer.[1]
Solubility	Soluble in MeOH, ACN, DMSO	Compatible with Reverse Phase HPLC.
pKa (Calc.)	~3.5 - 4.5 (Aniline nitrogen)	Weak base; ionized at acidic pH, neutral at basic pH.

Method 1: High-Performance Liquid Chromatography (HPLC-UV/MS)[1]

Objective: Primary assay for purity (>98%) and quantification of related impurities.

Expert Insight: Standard acidic mobile phases (0.1% Formic Acid) protonate the aniline (R-NH2+-Me), often causing interaction with residual silanols on the column, leading to peak tailing.

• Recommendation: Use a High pH mobile phase (pH 10). This keeps the aniline neutral (unprotonated), improving peak shape, retention, and loading capacity on hybrid-silica columns.

Protocol Parameters

Parameter	Specification	Rationale
Column	Waters XBridge C18 or Agilent Zorbax Eclipse Plus C18 (150 x 4.6 mm, 3.5 µm)	Hybrid particles resist high pH dissolution.[1]
Mobile Phase A	10 mM Ammonium Bicarbonate (pH 10 with NH4OH)	Ensures analyte neutrality for sharp peaks.
Mobile Phase B	Acetonitrile (HPLC Grade)	Standard organic modifier.
Flow Rate	1.0 mL/min	Standard backpressure balance.
Gradient	0 min: 5% B 15 min: 95% B 20 min: 95% B 20.1 min: 5% B	Generic gradient to catch polar starting materials and non-polar over-alkylated impurities.[1]
Detection	UV @ 254 nm (primary), 210 nm (secondary)	254 nm targets the aromatic ring; 210 nm for non-aromatic impurities.
Column Temp	40°C	Reduces viscosity and improves mass transfer.

Impurity Separation Logic (Elution Order)

• 2-Chloro-4-fluoroaniline (Starting Material): Most polar (Primary amine). Elutes first.

• 2-Chloro-4-fluoro-N-methylaniline (Target): Intermediate polarity.

• 2-Chloro-4-fluoro-N,N-dimethylaniline (Impurity): Most lipophilic (Tertiary amine). Elutes last.

Method 2: Gas Chromatography (GC-FID/MS)[1]

Objective: Orthogonal purity check and residual solvent analysis. Why GC? Halogenated anilines are volatile and thermally stable. GC offers superior resolution for structural isomers that might co-elute in HPLC.

Protocol Parameters

• System: Agilent 7890/8890 or equivalent.

• Column: DB-5ms or HP-5 (30 m x 0.25 mm x 0.25 µm).[1]

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Inlet: Split ratio 50:1 @ 250°C.

• Oven Program:

  • Initial: 50°C (Hold 1 min) - Traps solvents.

  • Ramp: 20°C/min to 280°C.

  • Final: 280°C (Hold 5 min).

• Detector (FID): 300°C. H2/Air standard flows.

Expert Note: If analyzing for residual methylating agents (e.g., Methyl Iodide), use a headspace sampler or a lower initial oven temperature (35°C) to prevent loss of these highly volatile impurities.

Method 3: Spectroscopic Identification (NMR)

Objective: Structural confirmation. Key Feature: The fluorine atom provides a distinct "fingerprint" via J-coupling in both 1H and 13C spectra.

1H NMR (400 MHz, DMSO-d6 or CDCl3)

• N-Methyl Group: Look for a singlet (or doublet if H-F coupling is long-range, though rare) at δ ~2.7 - 2.9 ppm . Integration = 3H.

• Amine Proton (NH): Broad singlet at δ ~4.0 - 5.0 ppm (exchangeable with D2O).

• Aromatic Region (δ 6.5 - 7.5 ppm):

  • Three distinct protons.

  • Splitting: Complex due to 19F coupling. Expect doublet of doublets (dd) or multiplets.

  • Validation: The coupling constants (

    ) are typically 8-10 Hz for ortho and 5-6 Hz for meta.

19F NMR (376 MHz)

• Signal: Single distinct peak around δ -110 to -130 ppm (relative to CFCl3).

• Utility: Highly specific for confirming the presence and integrity of the C-F bond.

Analytical Workflow Diagram

The following decision tree outlines the logical flow for characterizing a new batch of 2-Chloro-4-fluoro-N-methylaniline.

Figure 1: Analytical workflow for batch release of 2-Chloro-4-fluoro-N-methylaniline.

Troubleshooting & Validation Guide

Issue	Probable Cause	Corrective Action
HPLC Peak Tailing	Protonated amine interacting with silanols.[1]	Switch to High pH Buffer (Ammonium Bicarbonate, pH 10) or add 0.1% Triethylamine (TEA) to acidic mobile phase as a sacrificial base.
Extra Peak in GC	Thermal degradation of N-oxide impurities (if present).	Lower inlet temperature to 200°C. Ensure liner is clean and deactivated.
Low Assay Value	Hygroscopic moisture absorption.	Perform Karl Fischer (KF) titration. Correct assay on an anhydrous basis.
Ghost Peaks	Carryover from previous high-conc injection.[1]	Use a needle wash of 50:50 MeOH:Water + 0.1% Formic Acid.

References

• International Conference on Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

Sources

• 1. 2106-02-7|2-Chloro-4-fluoroaniline|BLD Pharm [bldpharm.com]

Palladium-catalyzed reactions involving 2-Chloro-4-fluoro-N-methylaniline

Application Note: Palladium-Catalyzed Functionalization of 2-Chloro-4-fluoro-N-methylaniline

Abstract

This technical guide details the chemo-selective functionalization of 2-Chloro-4-fluoro-N-methylaniline (CAS: 116759-33-2), a critical scaffold in the synthesis of kinase inhibitors and CNS-active agents. The molecule presents a unique synthetic challenge: a nucleophilic secondary amine (

) juxtaposed with an electrophilic ortho-chloro substituent. This guide provides optimized protocols for Suzuki-Miyaura cross-coupling (C-C bond formation) and Buchwald-Hartwig amination (C-N bond formation), utilizing advanced ligand systems (Buchwald dialkylbiaryl phosphines) to overcome steric hindrance and prevent catalyst poisoning.

Chemo-Selectivity & Substrate Analysis

Successful functionalization requires understanding the electronic and steric landscape of the substrate.

Feature	Chemical Property	Synthetic Implication
C2-Chlorine	Electrophilic, ortho-position	Primary Reactive Handle. Sterically hindered. Requires electron-rich, bulky ligands (e.g., SPhos, XPhos) to facilitate Oxidative Addition (OA).
N-Methylamine	Nucleophilic, Secondary	Competitor. Can coordinate to Pd(II), poisoning the catalyst. May require protection (Boc/Ac) if using non-specialized ligands.
C4-Fluorine	Electron-withdrawing	Modulator. Increases the acidity of the NH proton. Generally stable to standard Pd-coupling conditions; acts as a metabolic blocker.

Reaction Landscape Visualization

The following diagram illustrates the divergent pathways available for this substrate.

Figure 1: Divergent synthetic pathways. The C-Cl bond allows for scaffold extension, while the N-H bond allows for core diversification.

Protocol A: Suzuki-Miyaura Coupling (C-C Bond Formation)

Objective: Displacement of the C2-Chlorine with an aryl boronic acid to form a biaryl system. Challenge: The ortho-chlorine is a difficult electrophile due to the high energy barrier of oxidative addition and steric hindrance. Solution: Use SPhos or XPhos . These ligands are bulky (promoting Reductive Elimination) and electron-rich (accelerating Oxidative Addition).

Materials

• Substrate: 2-Chloro-4-fluoro-N-methylaniline (1.0 equiv)

• Coupling Partner: Aryl Boronic Acid (1.2 equiv)

• Catalyst: Pd(OAc)₂ (2-5 mol%)

• Ligand: SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (4-10 mol%)

• Base: K₃PO₄ (3.0 equiv, anhydrous)

• Solvent: Toluene/Water (10:1 ratio) or 1,4-Dioxane/Water.

Step-by-Step Procedure

• Pre-Catalyst Activation: In a separate vial, mix Pd(OAc)₂ and SPhos in Toluene. Stir at room temperature (RT) for 5 minutes until the solution turns a rich orange/red (formation of the active Pd(0)L species).

• Reaction Assembly: To a reaction vessel equipped with a magnetic stir bar, add the Substrate, Aryl Boronic Acid, and finely ground K₃PO₄.

• Inertion: Seal the vessel and purge with Nitrogen (

  ) or Argon for 5 minutes.

• Solvent Addition: Syringe in the degassed Toluene/Water mixture.

• Catalyst Addition: Syringe the pre-formed catalyst solution into the reaction vessel.

• Heating: Heat the mixture to 100°C for 4–12 hours. Note: Monitor via TLC (Hexane/EtOAc). The starting material (aniline) usually fluoresces blue/purple under UV.

• Work-up: Cool to RT. Filter through a pad of Celite to remove Palladium black. Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄ and concentrate.

Self-Validating Checkpoint:

• NMR: The disappearance of the distinct doublet/multiplet of the protons adjacent to the Chlorine on the starting material ring.

• Visual: The reaction mixture often turns black (Pd precipitation) upon completion. If it remains bright yellow/orange after 12h, conversion may be incomplete.

Protocol B: Buchwald-Hartwig Amination (N-Arylation)

Objective: Coupling the N-methylamine moiety with an external Aryl Bromide. Challenge: Preventing

-hydride elimination and controlling selectivity (mono- vs. bis-arylation). Solution: Use RuPhos or BrettPhos . These ligands are specifically designed for secondary amines and resist -hydride elimination.

Materials

• Nucleophile: 2-Chloro-4-fluoro-N-methylaniline (1.0 equiv)

• Electrophile: Aryl Bromide (1.1 equiv)

• Pre-Catalyst: RuPhos Pd G4 or Pd(OAc)₂/RuPhos (1:2 ratio)

• Base: NaOtBu (Sodium tert-butoxide) (1.4 equiv) or Cs₂CO₃ (weak base method).

• Solvent: anhydrous Toluene or THF.

Step-by-Step Procedure

• Drying: Flame-dry the reaction flask and cool under Argon. Moisture kills this reaction (hydrolysis of the imine intermediate).

• Loading: Add the Aryl Bromide, Substrate, Base (NaOtBu), and Pre-Catalyst (RuPhos Pd G4) to the flask.

  • Expert Tip: If using Pd(OAc)₂ + Ligand, add them first and stir in solvent for 2 mins before adding the base.

• Solvent: Add anhydrous Toluene.

• Reaction: Heat to 80–100°C .

  • Time: Typically fast (1–4 hours).

• Quench: Cool to RT. Dilute with Diethyl Ether (precipitates inorganic salts). Filter through silica gel.

Self-Validating Checkpoint:

• TLC: The product will be significantly less polar than the starting N-methylaniline due to the loss of the NH hydrogen bond donor ability (if forming a tertiary amine) or increased lipophilicity.

• Color: Deep red/brown solution is typical. Green indicates catalyst decomposition (oxidation).

Mechanistic Insight: The Catalytic Cycle

Understanding the cycle aids in troubleshooting. For the Suzuki coupling of this specific ortho-chloro substrate, the Oxidative Addition is the rate-limiting step.

Figure 2: Catalytic cycle emphasizing the Oxidative Addition step, which requires electron-rich ligands to break the strong Ar-Cl bond.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion (<20%)	Catalyst Poisoning by NH	Switch to Pd-PEPPSI-IPr catalyst. The NHC ligand is more tightly bound and resists displacement by the amine substrate.
Dehalogenation (Ar-H)	-Hydride Elimination	Switch solvent to 1,4-Dioxane or reduce reaction temperature. Ensure solvent is degassed thoroughly.
Homocoupling (Ar-Ar)	Oxygen in system	Rigorous degassing is required. Oxygen promotes homocoupling of the boronic acid.
Starting Material Recovery	Poor Oxidative Addition	Increase temperature to 110°C. Switch from SPhos to XPhos or CataCXium A .

References

• BenchChem. (2025).[1][2] Application Notes and Protocols for Suzuki Coupling Reactions with Heterocyclic Chlorides. Retrieved from

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Aryl Halides.[1] Accounts of Chemical Research.[3] Retrieved from

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science.[4] Retrieved from

• Sigma-Aldrich. (2024). Buchwald-Hartwig Amination User Guide & Scale-Up Protocols. Retrieved from

• Pinilla, C., et al. (2022). Palladium-Catalyzed Ortho C–H Arylation of Unprotected Anilines.[4][5] ACS Catalysis.[4] Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Palladium-Catalyzed Ortho C–H Arylation of Unprotected Anilines: Chemo- and Regioselectivity Enabled by the Cooperating Ligand [2,2′-Bipyridin]-6(1H)-one - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Guide: Removal of Unreacted 2-Chloro-4-Fluoroaniline

[1]

Executive Summary & Compound Profile

2-chloro-4-fluoroaniline is a common building block in the synthesis of heterocycles and amide-based drugs.[1] However, its persistence in final products is a frequent deviation in medicinal chemistry workflows.[1] Unlike simple aniline, the presence of electron-withdrawing chlorine and fluorine atoms significantly alters its physicochemical properties, rendering standard "generic" amine purification protocols ineffective.[1]

This guide provides three validated workflows for its removal, selected based on the stability of your target product.

Physicochemical Profile (Critical for Method Selection)

Property	Value	Implication for Purification
pKa (Conjugate Acid)	~2.71 [1, 2]	Critical: It is a very weak base (Aniline pKa ≈ 4.6).[1] Weak acids (e.g., citric acid, acetic acid) will fail to fully protonate and extract it.[1] You must use strong mineral acids (pH < 1).[1]
Boiling Point	192 °C	Too high for easy removal by rotary evaporation; requires high-vacuum or azeotroping.[1]
Lipophilicity (LogP)	~2.4	Moderately lipophilic; will partition into organic layers (EtOAc/DCM) unless ionized.[1]
Safety	Toxic (Dermal)	Readily absorbed through skin.[1] Double-gloving is recommended [3].[1]

Decision Matrix: Selecting the Right Protocol

Use the following logic flow to determine the safest and most efficient removal method for your specific reaction mixture.

Figure 1: Strategic selection of purification method based on product stability and scale.

Method A: Liquid-Liquid Extraction (The "pH Swing")[1]

Best For: Acid-stable products (Amides, Sulfonamides, most Heterocycles).[1] Mechanism: Protonation of the aniline nitrogen to form a water-soluble anilinium salt.[1]

The Science of Failure (Why Citric Acid Doesn't Work)

Many standard workups use 10% Citric Acid or 1M Acetic Acid.[1] These have a pH of ~2.5–3.0.[1]

• The pKa of 2-chloro-4-fluoroaniline is ~2.7.[1][2]

• At pH 2.7, only 50% of the impurity is protonated (ionized). The other 50% remains neutral and stays in your organic layer.[1]

• Solution: You must drive the pH at least 2 units below the pKa (pH < 0.[1]7) to achieve >99% ionization.

Protocol

• Dilution: Dilute the reaction mixture with Ethyl Acetate (EtOAc) . Avoid Dichloromethane (DCM) if possible, as anilinium salts can occasionally ion-pair and migrate into chlorinated solvents.[1]

• First Wash: Wash the organic layer with 1M HCl (3 x volume of organic layer).[1]

  • Tip: Agitate vigorously for at least 2 minutes.[1] The electron-withdrawing groups make the nitrogen sterically and electronically less available for protonation.[1]

• Verification: Check the organic layer by TLC.[1][3] If the spot persists, increase acid concentration to 2M HCl .

• Neutralization: Wash the organic layer with Brine, dry over Na₂SO₄, and concentrate.[1]

Method B: Chemical Scavenging (Resin Capture)

Best For: Acid-sensitive products (Acetals, Boc-groups, Silyl ethers) or library synthesis.[1] Mechanism: The unreacted aniline acts as a nucleophile, attacking an electrophile bound to a solid polymer bead. The impurity becomes covalently tethered to the bead, which is then filtered off.[4]

Recommended Resin: PS-Isocyanate

Polystyrene-supported Isocyanate (PS-NCO) is the gold standard for removing nucleophilic amines [4].[1]

Protocol

• Stoichiometry: Calculate the theoretical excess of aniline remaining. Add 3–4 equivalents of PS-Isocyanate resin relative to the estimated aniline amount.[1]

• Solvent: Dissolve crude mixture in DCM or THF (Resins swell best in these solvents, exposing active sites).[1]

• Incubation: Shake or stir gently at Room Temperature for 4–12 hours .

  • Note: Electron-deficient anilines are weak nucleophiles.[1] They react slower than benzylamine.[1] Heating to 40°C may be required if scavenging is slow.[1]

• Filtration: Filter the mixture through a fritted funnel or a Celite pad.

• Result: The filtrate contains your product; the aniline remains trapped on the resin as a urea derivative.[1]

Figure 2: Mechanism of electrophilic scavenging for amine removal.[1]

Method C: Chromatography Troubleshooting

Best For: Large scale separations where extraction failed.[1]

The "Streaking" Issue

Anilines often interact with the acidic silanol groups on silica gel, causing peak tailing (streaking) which leads to co-elution with your product.

Optimized Mobile Phases

• The Neutralizer: Add 1% Triethylamine (Et₃N) to your mobile phase (e.g., Hexanes/EtOAc + 1% Et₃N).[1] This blocks the silanol sites.[1]

• The DCM Trick: If the aniline and product have similar Rf in EtOAc/Hexanes, switch to DCM/MeOH . The selectivity profile often changes significantly.[1]

• Visualization: 2-chloro-4-fluoroaniline is not UV-active at all wavelengths.[1] Ensure you monitor at 254 nm (aromatic) or use an Iodine stain (anilines turn brown/yellow rapidly).[1]

Troubleshooting FAQ

Q: I used 1M HCl, but the aniline is still present in my product by LCMS.

• Diagnosis: Your product might be acting as a surfactant, or the aniline is forming an ion-pair with a counter-ion in the organic phase.[1]

• Fix: Switch the solvent system. Dissolve the crude in Diethyl Ether (Et₂O) instead of EtOAc. Anilinium salts are virtually insoluble in ether, forcing them into the aqueous layer.[1]

Q: Can I remove it by high-vacuum evaporation?

• Analysis: The boiling point is 192°C. Standard rotavaps (10 mbar, 40°C) will not remove it.

• Fix: You can try azeotropic removal .[1][3] Add toluene to the crude and evaporate.[1] Repeat 3x. The co-distillation can help drag the aniline out, but this is rarely 100% effective for this specific high-boiling aniline.[1]

Q: My product is also a weak base (e.g., Pyridine derivative). How do I separate them?

• Strategy: This is the hardest scenario. Extraction will protonate both.[1]

• Fix: Use Method B (Scavenging) .[1] The scavenger resin (Isocyanate) reacts specifically with primary/secondary amines (the aniline).[1] It will not react with tertiary amines (like pyridines).[1] This provides chemoselective removal.[1]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 75013, 2-Chloro-4-fluoroaniline.[1] Retrieved from [Link][1]

• Marsh, A., et al. (2004). Scavenger Resins to Assist in the Removal of Excess Reagents.[1][4] University of Pittsburgh Center for Chemical Methodologies.[1][4] Retrieved from [Link][1]

Sources

• 1. Benzenamine, 2-chloro-4-fluoro- | C6H5ClFN | CID 75013 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Chloro-4-fluoroaniline CAS#: 2106-02-7 [m.chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Preventing over-methylation in 2-Chloro-4-fluoro-N-methylaniline synthesis.

Status: Operational Ticket ID: N-METH-2C4F-001 Subject: Prevention of Over-Methylation (N,N-dimethylation) Assigned Specialist: Senior Application Scientist

Executive Summary: The "Selectivity Cliff"

You are likely reading this because you are observing significant levels of 2-chloro-4-fluoro-N,N-dimethylaniline (the tertiary amine byproduct) in your reaction mixture.

The Root Cause: In direct alkylation (using Methyl Iodide or Dimethyl Sulfate), the product you are creating (the secondary amine) is often more nucleophilic than your starting material (the primary aniline). The methyl group acts as an electron-donating group (EDG), increasing the electron density on the nitrogen. This creates a "runaway reaction" where the product competes for the alkylating agent faster than the starting material.

The Solution: Stop using direct alkylation. To achieve high fidelity (>95%) mono-methylation of electron-deficient anilines like 2-chloro-4-fluoroaniline, you must switch to Reductive Amination or Orthoester-Mediated Methylation . These methods proceed via an intermediate (imine or imidate) that sterically and chemically prevents the addition of a second methyl group.

Protocol A: The "Gold Standard" (Reductive Amination)

This protocol is the industry standard for synthesizing halogenated N-methylanilines. It relies on the formation of a stable imine species (or hemiaminal) which is then selectively reduced.

Mechanism:

• Condensation: Aniline + Paraformaldehyde

  Hemiaminal/Imine.

• Reduction: Imine + Hydride Source

  N-Methylaniline.

Selectivity Factor: The intermediate imine cannot react with a second equivalent of formaldehyde to form a quaternary species under these conditions, physically blocking the formation of the dimethyl impurity.

Reagents & Stoichiometry

Component	Equiv.	Role
2-Chloro-4-fluoroaniline	1.0	Substrate
Paraformaldehyde	1.5	Carbon Source (Formaldehyde precursor)
Sodium Methoxide (NaOMe)	1.2 - 2.0	Base (Depolymerizes paraformaldehyde)
Sodium Borohydride (NaBH4)	2.0	Reducing Agent
Methanol (anhydrous)	Solvent	Solvent (Critical for solubility)

Step-by-Step Procedure

• Depolymerization: In a dry flask equipped with a reflux condenser, suspend Paraformaldehyde (1.5 eq) in anhydrous Methanol (10V) . Add NaOMe (1.5 eq) .

  • Note: You can substitute NaOMe with KOH, but NaOMe is preferred for moisture control.

• Condensation: Heat the mixture to reflux (65°C) for 30–60 minutes until the solution becomes clear (paraformaldehyde depolymerization).

• Substrate Addition: Cool the solution slightly (to ~40°C) and add 2-Chloro-4-fluoroaniline (1.0 eq) .

• Imine Formation: Reflux the mixture for 2–4 hours .

  • Checkpoint: Monitor by TLC/HPLC. You are looking for the disappearance of the aniline. The intermediate may not be stable on silica, so proceed based on time if necessary.

• Reduction: Cool the reaction mixture to 0°C (ice bath).

• Hydride Addition: CAREFULLY add Sodium Borohydride (2.0 eq) portion-wise. Warning: Hydrogen gas evolution.

• Final Reflux: After addition, warm to room temperature, then reflux for 1–2 hours to ensure complete reduction.

• Quench: Cool to room temperature. Quench with water or saturated NH4Cl. Extract with Ethyl Acetate.[1]

Protocol B: The "Green" Alternative (Orthoformate Method)

If you are restricted from using hydride reducing agents or require a metal-free workflow, the Trimethyl Orthoformate (TMOF) method is highly effective for mono-methylation.

Mechanism: Aniline + TMOF

Imidate N-Methylaniline.

Step-by-Step Procedure

• Mix: Combine 2-Chloro-4-fluoroaniline (1.0 eq) and Trimethyl Orthoformate (3–5 eq) .

• Catalysis: Add a catalytic amount of Sulfuric Acid (H2SO4, 1–2 drops) or Acetic Acid .

• Reflux: Heat to reflux (100–105°C) for 3–5 hours.

  • Why: This forms the methoxy-imine intermediate.

• Reduction: The mixture is then treated with a reducing agent (often NaBH4 is still used here, or catalytic hydrogenation H2/Pd-C).

  • Note: If using H2/Pd-C, be cautious of de-halogenation (losing the Cl or F atoms). For halogenated anilines, the NaBH4 route (Protocol A) is safer than catalytic hydrogenation.

Visualizing the Pathway

The following diagram illustrates why Direct Alkylation fails and how Reductive Amination succeeds.

Caption: Comparison of reaction kinetics. Direct alkylation leads to a "runaway" reaction where the product reacts faster than the starting material. Reductive amination proceeds via a discrete intermediate that prevents double addition.

Troubleshooting & FAQs

Q1: I already ran the reaction with Methyl Iodide and have a mixture of Mono- (70%) and Di-methyl (30%). How do I purify it?

A: Separation by distillation is extremely difficult due to boiling point proximity (often <5°C difference).[2]

• The Chemical Fix: You can exploit the fact that the Mono product has an N-H proton, while the Di impurity does not.

  • React the crude mixture with Acetic Anhydride (1.1 eq relative to the Mono product).

  • The Mono-methylaniline converts to the N-Acetyl-N-methyl amide . The Di-methyl impurity remains an amine.

  • Perform an acid wash (HCl).[3] The Di-methyl amine will protonate and go into the aqueous layer. The Amide (neutral) stays in the organic layer.

  • Separate layers. Hydrolyze the Amide (using NaOH/EtOH reflux) back to the desired N-Methylaniline.

Q2: My reductive amination (Protocol A) stalled. I see unreacted aniline.

A: This is usually due to water in the system during the imine formation step. The condensation (Aniline + Formaldehyde

Imine + Water) is an equilibrium process.

• Fix: Ensure you are using anhydrous Methanol. Add molecular sieves (3Å or 4Å) to the reaction flask during the reflux step to drive the equilibrium toward the imine.

Q3: Can I use Formalin (37% aqueous formaldehyde) instead of Paraformaldehyde?

A: Avoid it. The large amount of water in Formalin pushes the equilibrium backwards (towards hydrolysis of the imine), leading to low conversion. Use Paraformaldehyde to keep water content low.

Q4: Will the Chlorine or Fluorine atoms fall off during reduction?

A: With Sodium Borohydride (NaBH4) , the aryl halides are stable.

• Warning: If you use Hydrogenation (H2, Pd/C) , you run a very high risk of hydrodehalogenation (stripping off the Cl/F atoms). Do not use Pd/C unless you have specific poisoned catalysts (like Sulfided Platinum).

References

• KR101983364B1 - Manufacturing method for halogen substituted N-methylaniline. (Describes the specific Paraformaldehyde/KOH/NaBH4 protocol for fluoro-anilines).

• González, I., et al. (2009). Selective Monomethylation of Anilines by Cu(OAc)2-Promoted Cross-Coupling with MeB(OH)2.[4] Organic Letters, 11(8), 1677–1680. (Alternative "Chan-Lam" coupling method).

• Bhattacharyya, S. (1995). Reductive Alkylation of Primary Amines with Paraformaldehyde. Journal of the Chemical Society, Perkin Transactions 1. (Foundational mechanism for Protocol A).[1]

Sources

• 1. KR101983364B1 - Manufacturing method for halogen substituted N-methylaniline - Google Patents [patents.google.com]
• 2. US2651606A - Resolution of mixtures comprising n-methylaniline and n, n-dimethylaniline - Google Patents [patents.google.com]
• 3. Purification of N,N-Dimethylaniline - Chempedia - LookChem [lookchem.com]
• 4. Selective Monomethylation of Anilines by Cu(OAc)2-Promoted Cross-Coupling with MeB(OH)2 [organic-chemistry.org]

Technical Support Center: Synthesis of 2-Chloro-4-fluoro-N-methylaniline

Welcome to the technical support guide for the synthesis of 2-Chloro-4-fluoro-N-methylaniline. This document is designed for researchers, scientists, and drug development professionals, providing in-depth, field-proven insights into this synthetic process. We will explore the underlying chemistry, offer a detailed experimental protocol, and address common challenges through a structured troubleshooting guide and FAQ section.

Synthesis Overview and Core Principles

The preparation of 2-Chloro-4-fluoro-N-methylaniline is most commonly achieved via the N-methylation of the primary amine, 2-Chloro-4-fluoroaniline. Among various methylation strategies, reductive amination stands out for its reliability and operational simplicity in a laboratory setting.[1][2]

The Mechanism of Reductive Amination

This process involves two key stages:

• Imine Formation: The primary aniline reacts with an aldehyde (in this case, formaldehyde) to form a hemiaminal intermediate, which then dehydrates to form a Schiff base, or imine.

• Reduction: The C=N double bond of the imine is then selectively reduced to a C-N single bond by a mild reducing agent, such as sodium borohydride, to yield the desired secondary amine.

The primary challenge in any N-methylation of anilines is preventing over-alkylation. The secondary amine product is often more nucleophilic than the primary amine starting material, which can lead to the formation of an undesired tertiary amine (N,N-dimethylaniline) byproduct.[1] Careful control of stoichiometry and reaction conditions is paramount to achieving high selectivity for the mono-methylated product.

Caption: Mechanism of Reductive Amination for N-methylation.

Detailed Experimental Protocol: Reductive Amination

This protocol is a robust, self-validating procedure for the synthesis of 2-Chloro-4-fluoro-N-methylaniline. In-process checks are included to ensure reaction progression and maximize yield.

Materials:

• 2-Chloro-4-fluoroaniline (1.0 equiv)

• Paraformaldehyde (1.2 equiv)

• Potassium Hydroxide (KOH) (2.0 equiv)

• Sodium Borohydride (NaBH₄) (2.0 equiv)

• Methanol (MeOH)

• Ethyl Acetate (EtOAc)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• TLC plates (Silica gel 60 F₂₅₄)

• Deionized Water

Equipment:

• Round-bottom flask with reflux condenser

• Magnetic stirrer and hotplate

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Formaldehyde Solution Preparation: In a round-bottom flask, add paraformaldehyde (1.2 equiv) to methanol (approx. 15 mL per gram of paraformaldehyde). Under a nitrogen atmosphere, heat the mixture to reflux (approx. 85°C) with stirring until the paraformaldehyde completely dissolves, forming a clear solution.[2]

• Aniline Solution Preparation: In a separate flask, dissolve 2-Chloro-4-fluoroaniline (1.0 equiv) and potassium hydroxide (2.0 equiv) in methanol (approx. 5 mL per gram of aniline) at room temperature.[2]

• Imine Formation: Add the aniline solution to the warm formaldehyde solution. Continue to reflux the combined mixture at 85°C for 2 hours.

  • In-Process Check 1: Monitor the reaction progress by TLC (e.g., 20% EtOAc in Hexane). The starting aniline spot should be consumed and a new, less polar spot (the imine) should appear.

• Reduction: Cool the reaction mixture to 0°C using an ice bath. Slowly and portion-wise, add sodium borohydride (2.0 equiv). Caution: Hydrogen gas evolution will occur. After the addition is complete, remove the ice bath and return the mixture to reflux at 85°C for 1 hour.[2]

  • In-Process Check 2: Monitor the reduction by TLC. The imine spot should disappear, and the product spot (2-Chloro-4-fluoro-N-methylaniline) should appear.

• Work-up:

  • Cool the reaction to room temperature and remove the methanol under reduced pressure using a rotary evaporator.[2]

  • To the resulting residue, add deionized water and extract the product with ethyl acetate (3x).

  • Combine the organic layers and wash sequentially with water and then brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo to yield the crude product.[2]

• Purification:

  • The crude product can be purified by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to separate the desired product from any unreacted starting material or N,N-dimethylated byproduct.

  • Alternatively, for larger scales, vacuum distillation can be an effective purification method.[3][4]

Troubleshooting Guide

This section addresses common issues encountered during the synthesis in a question-and-answer format.

Issue 1: My final yield is very low.

• Potential Causes & Solutions:

  • Incomplete Reaction: The reaction may not have gone to completion. Confirm this by analyzing a crude sample by TLC or GC. If starting material or intermediates are present, consider increasing the reaction time or temperature.[1]

  • Reagent Purity/Activity: Ensure the purity of your 2-Chloro-4-fluoroaniline. The sodium borohydride can degrade over time, especially if not stored in a desiccator; verify its activity.[1]

  • Loss During Work-up: Aniline derivatives can have some water solubility, especially if the pH is acidic. During the aqueous wash, ensure the solution is basic (pH > 8) to keep the amine in its freebase form and minimize its solubility in the aqueous layer.[5]

Issue 2: I have a significant amount of the N,N-dimethylated byproduct.

• Potential Causes & Solutions:

  • Stoichiometry: This is the most common cause. The N-methylated product is more nucleophilic than the starting aniline and can react with the imine intermediate or remaining formaldehyde.[1]

  • Solution: Carefully control the stoichiometry. Use no more than 1.2 equivalents of paraformaldehyde. You can also try using a slight excess (1.05 equiv) of the starting aniline relative to the formaldehyde to ensure the methylating agent is the limiting reagent.

  • Reaction Conditions: Lowering the reaction temperature during the reduction step may slightly favor mono-methylation. Monitor the reaction closely and stop it as soon as the starting material is consumed to prevent further reaction.[1]

Issue 3: A large amount of unreacted 2-Chloro-4-fluoroaniline remains.

• Potential Causes & Solutions:

  • Insufficient Reagents: This indicates an insufficient amount of either the methylating agent (paraformaldehyde) or the reducing agent (NaBH₄).[1] Re-check your calculations and weighings.

  • Inefficient Imine Formation: If the imine did not form efficiently, the reduction step will be ineffective. Ensure the paraformaldehyde was fully dissolved and the reaction was allowed sufficient time at reflux.

Issue 4: My purified product is a dark oil/solid.

• Potential Causes & Solutions:

  • Air Oxidation: Anilines are susceptible to air oxidation, which can form highly colored impurities.

  • Solution: Conduct the reaction under an inert atmosphere (nitrogen or argon). During work-up, minimize the exposure of the purified product to air. If the color is persistent, you can try treating a solution of the crude product with a small amount of activated carbon before the final filtration and concentration.

Caption: Troubleshooting workflow for common synthesis issues.

Frequently Asked Questions (FAQs)

Q1: What are the most critical safety precautions for this synthesis? A1: Aniline and its derivatives are toxic and can be absorbed through the skin. They are known to cause methemoglobinemia, a condition that reduces the blood's ability to transport oxygen.[6][7] Formaldehyde is a known carcinogen. Always handle these chemicals in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Sodium borohydride reacts with protic solvents and acids to produce flammable hydrogen gas; add it slowly and with care.[1][6]

Q2: Are there "greener" alternatives to this methylation method? A2: Yes. Dimethyl carbonate (DMC) is considered a green methylating agent. The reaction of anilines with DMC, often catalyzed by zeolites like faujasites, can provide very high selectivity for mono-N-methylation.[8][9] This method avoids the use of hydrides and toxic formaldehyde, but may require higher temperatures and pressures.[9]

Q3: Can I use a different reducing agent instead of sodium borohydride? A3: Other reducing agents can be used, but sodium borohydride is often preferred for its selectivity, mildness, and ease of handling. Stronger reducing agents like lithium aluminum hydride (LAH) are not necessary and would be less safe. Catalytic hydrogenation could also be employed to reduce the imine, but this requires specialized high-pressure equipment.

Q4: How do I properly dispose of the waste from this reaction? A4: All organic waste should be collected in a designated halogenated waste container. Aqueous waste containing residual aniline should be treated as hazardous and collected for proper disposal according to your institution's environmental health and safety guidelines. Do not pour any reaction waste down the drain.

Comparison of N-Methylation Strategies

Method	Methylating Agent	Typical Conditions	Advantages	Disadvantages
Reductive Amination	Formaldehyde / Paraformaldehyde	NaBH₄, MeOH, 0-85°C	High yield, reliable, uses common lab reagents.[2]	Use of toxic formaldehyde; risk of over-methylation.[1]
Dimethyl Carbonate (DMC)	Dimethyl Carbonate	Zeolite catalyst, 120-150°C	Green reagent, high mono-selectivity.[8][9]	Requires higher temperatures/pressures; catalyst may be needed.
Methanol Catalysis	Methanol	Ru(II) or other metal catalysts, >100°C	Methanol is an inexpensive C1 source.[10]	Requires specialized catalysts and high temperatures.

References

• Benchchem. (n.d.). An In-depth Technical Guide to the Synthesis of 2-(Chloromethyl)-4-fluoroaniline.
• ChemicalBook. (n.d.). 2-Fluoro-N-methylaniline synthesis.
• Google Patents. (n.d.). US3819709A - Synthesis of n-methylaniline.
• Google Patents. (n.d.). CN112409192A - Purification method of 4-fluoro-2-methoxyaniline.
• Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd.
• ECHEMI. (2024). Synthesis of 2-Bromo-4-Methyl-aniline from 4-Methylaniline: A Comprehensive Study.
• Google Patents. (n.d.). CN104292113A - Preparation method of 3-chloro-4-fluoroaniline.
• Benchchem. (n.d.). Technical Support Center: Overcoming Solubility Challenges of 2-Chloro-4-methylaniline.
• Guidechem. (n.d.). How can 2-chloro-4-fluoroaniline be synthesized and applied effectively?.
• Benchchem. (n.d.). Technical Support Center: Synthesis of 4-Fluoro-2-methoxy-N-methylaniline.
• Google Patents. (n.d.). KR101983364B1 - Manufacturing method for halogen substituted N-methylaniline.
• New Jersey Department of Health. (n.d.). Aniline - Hazardous Substance Fact Sheet.
• Centers for Disease Control and Prevention (CDC). (n.d.). Aniline | Medical Management Guidelines.
• Selva, M., et al. (2003). Mono-N-methylation of Primary Amines with Alkyl Methyl Carbonates over Y Faujasites. 2. Kinetics and Selectivity. Industrial & Engineering Chemistry Research.
• Li, F., et al. (2018). Ru(II)-Catalyzed N-Methylation of Amines Using Methanol as the C1 Source. Molecules.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. KR101983364B1 - Manufacturing method for halogen substituted N-methylaniline - Google Patents [patents.google.com]
• 3. US3819709A - Synthesis of n-methylaniline - Google Patents [patents.google.com]
• 4. CN112409192A - Purification method of 4-fluoro-2-methoxyaniline - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. nj.gov [nj.gov]
• 7. Aniline | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 8. 2-Fluoro-N-methylaniline synthesis - chemicalbook [chemicalbook.com]
• 9. iris.unive.it [iris.unive.it]
• 10. Ru(II)-Catalyzed N-Methylation of Amines Using Methanol as the C1 Source - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Guide: Optimizing Catalyst Loading for 2-Chloro-4-fluoro-N-methylaniline Synthesis

Version: 2.1 | Last Updated: October 2024 Department: Process Chemistry & Catalysis Support Scope: Reductive Alkylation (Hydrogenation) Routes

Executive Summary & Core Challenge

Synthesizing 2-Chloro-4-fluoro-N-methylaniline via reductive alkylation (using 2-chloro-4-fluoroaniline, formaldehyde, and H₂) presents a classic "selectivity vs. activity" conflict.

The presence of two halogen atoms (Chlorine at C2, Fluorine at C4) creates a high risk of hydrodehalogenation (hydrogenolysis).

• The Trap: Increasing catalyst loading to drive the reaction to completion often accelerates the cleavage of the C-Cl or C-F bonds, leading to impurities that are difficult to separate.

• The Solution: Optimization lies not just in the amount of catalyst, but in the type (poisoned vs. unpoisoned) and the specific kinetic control achieved through loading.

The Chemistry of Catalyst Loading (Mechanistic Insight)

Before adjusting your protocol, understand the surface chemistry. In heterogeneous catalysis (Pt/C or Pd/C), the reaction occurs on active metal sites.[1]

• N-Methylation (Desired): Requires moderate adsorption energy. The Schiff base (imine intermediate) forms and is reduced to the amine.

• Dehalogenation (Undesired): Requires high-energy active sites. Chlorine is particularly labile. If the catalyst loading is too high, or the reaction stalls (starving the surface of the imine), the catalyst will begin inserting into the C-Cl bond.

Visualizing the Pathway

The following diagram illustrates the competitive pathways dictated by catalyst activity.

Figure 1: Reaction network showing critical divergence points. High catalyst activity favors the red path (Dehalogenation).

Catalyst Selection & Loading Strategy

For halogenated anilines, Platinum (Pt) is generally superior to Palladium (Pd) because Pd is chemically predisposed to oxidative addition into C-Cl bonds.

Recommended Catalyst Systems

Catalyst Type	Recommended Loading (wt% dry basis)	Selectivity Profile	Best For
5% Pt/C (Sulfided)	0.5% - 2.0%	High. Sulfur poisons high-energy sites responsible for dehalogenation.	Standard Production. The safest choice for this substrate.
5% Pt/C (Unmodified)	0.2% - 1.0%	Moderate. Risk of de-Cl if reaction runs too long.	Fast screening; requires strict endpoint monitoring.
5% Pd/C	Not Recommended	Low. High risk of dechlorination.	Only use if combined with inhibitors (e.g., ZnI₂, thiophene).
Raney Nickel	5% - 10%	Moderate/High.	Cost-sensitive large batches; requires high pressure (>10 bar).

The "Loading vs. Rate" Trade-off

• < 0.5% Loading: Reaction may stall at 80-90% conversion.[2] Re-starting is difficult due to catalyst deactivation.

• > 3.0% Loading: Rate is diffusion-limited. Localized "hot spots" on the catalyst surface promote rapid dehalogenation.

Troubleshooting Guide & FAQs

Issue 1: High levels of Dechlorinated Impurity (3-Fluoro-N-methylaniline)

Diagnosis: The catalyst is too active or the reaction was left too long after consumption of the imine.

• Corrective Action:

  • Switch to Sulfided Catalyst: If using standard Pt/C, switch to 5% Pt(S)/C . The sulfur acts as a selective poison.

  • Add an Inhibitor: If you cannot change the catalyst, add 0.1 - 0.5 mol% Zinc Bromide (ZnBr₂) or Zinc Iodide (ZnI₂) to the reaction mixture. This blocks the sites active for hydrogenolysis.[3]

  • Reduce Pressure: Lower H₂ pressure from 5 bar to 1-2 bar. Hydrogenolysis is often more pressure-sensitive than reductive alkylation.

Issue 2: Reaction Stalls (Incomplete Conversion)

Diagnosis: Catalyst poisoning by amine impurities or insufficient active sites.

• Corrective Action:

  • Check Formaldehyde Quality: Paraformaldehyde can depolymerize slowly. Ensure you are using a slight excess (1.1 - 1.2 eq) of Formalin or depolymerized paraformaldehyde.

  • Split Addition: Do not add more catalyst immediately. Add a fresh aliquot of formaldehyde first. If that fails, add 10% of the original catalyst loading as a slurry.

  • Acid Catalysis: The formation of the imine is acid-catalyzed. Adding 0.5 eq of Acetic Acid can accelerate the imine formation step, feeding the hydrogenation cycle faster.

Issue 3: Formation of N,N-Dimethyl byproduct

Diagnosis: Over-alkylation. The product (secondary amine) is reacting again.

• Corrective Action:

  • Strict Stoichiometry: Limit Formaldehyde to 1.05 equivalents.

  • Flow Chemistry: If available, a flow hydrogenation setup (H-Cube or trickle bed) minimizes the contact time between the product and the alkylating agent, virtually eliminating dimethylation.

Optimized Experimental Protocol

This protocol uses Sulfided Platinum to ensure self-validating selectivity.

Reagents:

• 2-Chloro-4-fluoroaniline (1.0 eq)

• Formaldehyde (37% aq. solution, 1.1 eq)

• Catalyst: 5% Pt(S)/C (1.0 wt% relative to substrate)

• Solvent: Methanol (10 volumes)

• Additive: Acetic Acid (0.5 eq - optional, for rate enhancement)

Workflow:

• Pre-Slurry (Safety): Under Nitrogen, charge the hydrogenation vessel with the Pt(S)/C catalyst and 2 volumes of Methanol. Never add dry catalyst to solvent in the presence of H₂ or air.

• Substrate Loading: Add 2-Chloro-4-fluoroaniline dissolved in the remaining Methanol.

• Reagent Addition: Add Formaldehyde and Acetic Acid.

• Purge: Purge vessel 3x with Nitrogen, then 3x with Hydrogen.

• Reaction: Pressurize to 3 bar (45 psi) H₂. Heat to 40°C .

  • Self-Validation Check: Monitor H₂ uptake. It should be rapid initially. If uptake is zero after 15 mins, check agitation speed (mass transfer limitation).

• Monitoring: Sample at 1 hour and 3 hours.

  • Stop Criteria: Stop when Starting Material < 0.5%. Do not wait for "0.0%" if De-Cl impurity starts rising above 0.2%.

• Workup: Filter catalyst over Celite (keep wet to prevent fire hazard). Concentrate filtrate.[3][4]

Troubleshooting Logic Tree

Figure 2: Decision matrix for in-process adjustments.

References

• Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press.

• Blaser, H. U., et al. (2003).[3] "Selective Hydrogenation for Fine Chemicals: Recent Trends and New Developments." Advanced Synthesis & Catalysis, 345(1‐2), 41-53. Link

• Tundo, P., et al. (2003).[5] "Modifier effects on Pt/C, Pd/C, and Raney-Ni catalysts in multiphase catalytic hydrogenation systems." Journal of Molecular Catalysis A: Chemical, 204, 747-754.[5] Link

• BenchChem Technical Support. (2024). "Synthesis of 4-Fluoro-2-methoxy-N-methylaniline." (General protocols for N-methylation of fluoroanilines). Link

• Navarro, O., et al. (2004).[6] "Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes." Journal of Organic Chemistry, 69, 3173-3180.[6] (Mechanistic insights into Pd-mediated dehalogenation). Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes [organic-chemistry.org]

Solvent effects in the N-alkylation of 2-chloro-4-fluoroaniline

Technical Support Center: N-Alkylation of 2-Chloro-4-Fluoroaniline

Subject: Optimization of Solvent Systems for Deactivated Aniline Nucleophiles Document ID: TSC-ORG-2025-08 Classification: Advanced Synthesis Protocols[1]

Executive Summary

The N-alkylation of 2-chloro-4-fluoroaniline presents a specific set of challenges defined by its electronic and steric profile. The presence of an electron-withdrawing fluorine at the para position and a chlorine atom at the ortho position creates a deactivated nucleophile with significant steric hindrance.[1][2]

Standard solvent choices (e.g., Ethanol, Toluene) often result in stalled conversion or poor selectivity.[1][2] This guide provides a troubleshooting framework based on the Hughes-Ingold rules of solvent effects, specifically tailored to overcome the nucleophilic deactivation of this substrate.

Module 1: Reactivity Troubleshooting

Q: My reaction rate is negligible in Ethanol or Toluene. Why is the substrate not reacting with the alkyl halide?

A: You are experiencing "Solvent-Induced Nucleophile Deactivation." [1]

The Science: 2-chloro-4-fluoroaniline is a weak nucleophile.[1] The inductive withdrawal (-I) from the ortho-chlorine and the resonance/inductive effects of the para-fluorine significantly lower the energy of the HOMO (Highest Occupied Molecular Orbital) on the nitrogen lone pair.[1][2]

• In Protic Solvents (Ethanol/Methanol): The solvent forms a hydrogen-bond cage around the amine nitrogen.[1][2] To react, the amine must first shed this solvent shell, which requires energy (desolvation penalty), further retarding the rate (

  ).[1][2]

• In Non-Polar Solvents (Toluene): While no H-bonding occurs, the transition state (which involves charge separation:

  ) is poorly stabilized, leading to high activation energy.[1]

The Solution: Switch to a Dipolar Aprotic Solvent (DMF, NMP, or DMSO).[2]

• Mechanism: These solvents possess high dielectric constants (

  ) to stabilize the charged transition state but lack hydrogen bond donors.[1][2] They solvate the cation (e.g., from the base) but leave the aniline "naked" and highly reactive.[1][2]

• Expected Result: A rate increase of

  to fold compared to ethanol.[1][2]

Protocol 1: High-Reactivity System

• Solvent: Anhydrous DMF (N,N-Dimethylformamide).[1][2]

• Base:

  (2.0 equiv) or (1.1 equiv for faster rates).

• Temperature:

  .

• Note: Ensure the alkyl halide is added slowly to prevent exotherms.

Module 2: Selectivity Control (Mono- vs. Di-alkylation)

Q: I am observing significant formation of the tertiary amine (di-alkylated product). How do I stop at the secondary amine?

A: You need to modulate the "Solvent Cage" effect or switch to Phase Transfer Catalysis (PTC). [2]

The Science: Paradoxically, the mono-alkylated product is often more nucleophilic than the starting 2-chloro-4-fluoroaniline because the incoming alkyl group is electron-donating (+I effect), counteracting the deactivating aryl ring.[1] In a homogeneous polar solvent (DMF), the product competes for the alkyl halide immediately.[1][2]

The Solution: Use a Bi-Phasic System or Steric Modulators .[1][2]

Strategy A: Phase Transfer Catalysis (PTC) By using a non-polar solvent (Toluene) and water, the reaction occurs only at the interface or via ion extraction.[1][2] The mono-alkylated product, being more lipophilic, retreats into the organic phase, protected from the aqueous base/catalyst interface where the reaction might be most active.[2]

Strategy B: Protic Solvent "Braking" If you must use a single phase, use 2-Propanol (IPA) .[1] The secondary alcohol is bulky and forms H-bonds.[1] As the amine becomes alkylated, the steric bulk of the alkyl group + the steric bulk of the ortho-chlorine + the solvent shell creates a "steric wall" that makes the second alkylation significantly slower than the first.[2]

Decision Matrix Visualization:

Caption: Figure 1. Solvent selection decision tree based on experimental bottlenecks.

Module 3: Impurity Profile & Workup

Q: The reaction turns black/tarry, and yield is lost during workup. What is happening?

A: This is likely "Hydrohalic Acid Poisoning" or "Solvent Decomposition." [1][2]

The Issue: N-alkylation releases HX (e.g., HCl, HBr).[1]

• Acid Poisoning: If your solvent does not dissolve your base (e.g.,

  in Toluene), the surface of the base becomes coated with salt (KCl), stopping the neutralization.[1][2] The accumulating acid then protonates the unreacted aniline, rendering it non-nucleophilic ( ).[1]

• DMF Hydrolysis: At high temperatures (>100°C) with basic salts, DMF can decompose into dimethylamine, which is a better nucleophile than your aniline, leading to impurities.[1][2]

The Solution:

• Add a Solubilizing Agent: Add 5-10% water or use a finer mesh base to ensure acid scavenging continues.[1][2]

• Switch Solvent: Use Acetonitrile (MeCN) at reflux (

  ).[1][2] It is polar enough to support the reaction but more robust than DMF.[1][2]

Data Table: Solvent Performance Comparison

Solvent System	Dielectric Const.[1][2] ( )	Relative Rate ( )	Selectivity (Mono:Di)	Major Risk
Ethanol	24.5	1 (Baseline)	High (>95:[1]5)	Extremely slow reaction.
Toluene	2.4	<0.1	High	Reaction stalls; requires PTC.[1][2]
DMF	36.7	~1500	Moderate (80:[1][2]20)	Over-alkylation; difficult workup.[1][2]
Acetonitrile	37.5	~800	Good (90:[1]10)	Salt precipitation can slow rate.[2]
2-MeTHF	6.97	~50	High	"Green" alternative; slower than DMF.[1]

Module 4: Green Chemistry Alternatives

Q: We need to remove DMF/NMP due to toxicity concerns (REACH regulations). What is the alternative?

A: Use 2-Methyltetrahydrofuran (2-MeTHF) or Surfactant-Mediated Water. [1]

Protocol: 2-MeTHF System 2-MeTHF is derived from renewable sources and has a higher boiling point (

) than THF, allowing for higher kinetic energy input.[1]

• Setup: 2-MeTHF (10 vol), DIPEA (Hunig's Base, 2.0 equiv), Alkyl Halide (1.1 equiv).[1]

• Advantage: Unlike DMF, 2-MeTHF is immiscible with water.[1] Workup is a simple wash; no difficult extraction of high-boiling solvents is required.[1]

Experimental Workflow Visualization

Caption: Figure 2. Optimized workflow for DMF-mediated alkylation minimizing di-alkylation risks.

References

• Reichardt, C., & Welton, T. (2010).[1][2] Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH.[1] (Defines the Hughes-Ingold rules for nucleophilic substitution). [1][2]

• Smith, M. B. (2020).[1][2] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.[1][2] (Mechanistic grounding for deactivated aniline reactivity). [1][2]

• PubChem. (n.d.).[1][2][3] 2-Chloro-4-fluoroaniline Compound Summary. National Center for Biotechnology Information.[1][2] (Physical properties and safety data).

• Tundo, P., et al. (2000).[1][2] Green Chemistry: Selective Alkylation of Amines. Pure and Applied Chemistry. (Discusses multiphase systems for selectivity).

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Mass Spectrometry of 2-Chloro-4-fluoro-N-methylaniline

For: Researchers, scientists, and drug development professionals.

This guide provides an in-depth technical analysis of the mass spectrometric behavior of 2-Chloro-4-fluoro-N-methylaniline. We will explore its fragmentation patterns under different ionization techniques, offering a predictive comparison based on established principles of mass spectrometry and data from analogous compounds. This guide is designed to equip researchers with the expertise to anticipate, interpret, and leverage mass spectrometry data for this and similar molecules.

Introduction to 2-Chloro-4-fluoro-N-methylaniline and its Mass Spectrometric Analysis

2-Chloro-4-fluoro-N-methylaniline is a halogenated aromatic amine with a molecular formula of C₇H₇ClFN and a molecular weight of approximately 159.59 g/mol .[1][2] Its structure presents several key features that dictate its behavior in a mass spectrometer: a stable aromatic ring, two halogen substituents (chlorine and fluorine), and an N-methyl group. Understanding the interplay of these features is crucial for accurate mass spectral interpretation.

Mass spectrometry is a powerful analytical technique that provides information about the mass-to-charge ratio (m/z) of ions. This information can be used to determine the molecular weight of a compound and to elucidate its structure through the analysis of its fragmentation patterns.[3][4] The choice of ionization technique significantly influences the extent of fragmentation.

Comparative Analysis of Ionization Techniques

The two most common ionization techniques for small molecules are Electron Ionization (EI) and Electrospray Ionization (ESI). Their distinct mechanisms result in vastly different mass spectra, each offering unique analytical advantages.

Electron Ionization (EI): The "Hard" Technique for Structural Elucidation

EI is a high-energy ionization method that involves bombarding the analyte with a beam of electrons, typically at 70 eV. This energetic process not only ionizes the molecule to form a molecular ion (M⁺˙) but also induces extensive fragmentation.[3] While this can sometimes lead to the absence of a visible molecular ion peak for less stable compounds, it provides a rich fragmentation pattern that acts as a structural fingerprint. Aromatic compounds, due to their inherent stability, often show a more prominent molecular ion peak compared to aliphatic compounds.[5]

Electrospray Ionization (ESI): The "Soft" Technique for Molecular Weight Determination

In contrast, ESI is a soft ionization technique where ions are generated by applying a high voltage to a liquid solution of the analyte.[6] This method imparts significantly less energy to the molecule, resulting in minimal fragmentation. The primary ion observed is typically the protonated molecule, [M+H]⁺. This makes ESI an excellent choice for unambiguously determining the molecular weight of a compound.[6][7]

Predicted Mass Spectrum and Fragmentation of 2-Chloro-4-fluoro-N-methylaniline

Electron Ionization (EI) Fragmentation Pathway

Under EI conditions, the molecular ion of 2-Chloro-4-fluoro-N-methylaniline (m/z 159/161) is expected to be reasonably abundant due to the stability of the aromatic ring. The presence of a chlorine atom will result in a characteristic M+2 peak with an intensity of approximately one-third of the molecular ion peak, arising from the natural abundance of the ³⁷Cl isotope.[12]

The major fragmentation pathways are predicted to be:

• Loss of a methyl radical (•CH₃): This is a very common fragmentation for N-methylated compounds, leading to the formation of a stable secondary amine cation. This would result in a fragment at m/z 144/146.

• Loss of a chlorine atom (•Cl): Halogenated aromatic compounds frequently lose the halogen atom.[12] This would produce a fragment at m/z 124.

• Loss of hydrogen cyanide (HCN): A common fragmentation for aniline and its derivatives involves the expulsion of HCN from the ring.

• Further fragmentation: The initial fragments can undergo further fragmentation, leading to smaller ions.

The following diagram illustrates the predicted EI fragmentation pathway for 2-Chloro-4-fluoro-N-methylaniline.

Caption: ESI-MS workflow for 2-Chloro-4-fluoro-N-methylaniline.

Experimental Protocols

To acquire the mass spectra discussed above, the following general protocols can be employed.

GC-MS (for EI)

• Sample Preparation: Dissolve a small amount of 2-Chloro-4-fluoro-N-methylaniline in a volatile organic solvent (e.g., methanol or dichloromethane).

• Injection: Inject an appropriate volume of the sample solution into the gas chromatograph.

• Chromatographic Separation: Use a suitable capillary column (e.g., a non-polar or medium-polar column) to separate the analyte from any impurities. The oven temperature program should be optimized to ensure good peak shape and resolution.

• Ionization: The eluting compound enters the mass spectrometer's ion source, where it is subjected to electron ionization at 70 eV.

• Mass Analysis: The resulting ions are separated based on their m/z ratio by the mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The ions are detected, and a mass spectrum is generated.

LC-MS (for ESI)

• Sample Preparation: Dissolve a small amount of 2-Chloro-4-fluoro-N-methylaniline in a solvent compatible with reversed-phase liquid chromatography (e.g., methanol or acetonitrile) and add a small amount of a weak acid (e.g., formic acid) to promote protonation.

• Injection: Inject an appropriate volume of the sample solution into the liquid chromatograph.

• Chromatographic Separation: Use a C18 or similar reversed-phase column with a suitable mobile phase gradient (e.g., water/acetonitrile or water/methanol with 0.1% formic acid).

• Ionization: The eluting compound enters the ESI source, where a high voltage is applied to the nebulized liquid to generate protonated molecules.

• Mass Analysis: The ions are transferred into the mass analyzer.

• Detection: The mass spectrum is recorded, which should show a prominent peak for the [M+H]⁺ ion.

Conclusion

The mass spectrometric analysis of 2-Chloro-4-fluoro-N-methylaniline provides a clear example of how the choice of ionization technique can be tailored to the analytical goal. Electron Ionization, with its extensive fragmentation, is invaluable for structural elucidation, while the gentle nature of Electrospray Ionization makes it ideal for accurate molecular weight determination. By understanding the fundamental principles of fragmentation for aromatic, halogenated, and N-alkylated compounds, researchers can confidently predict and interpret the mass spectra of this and related molecules, accelerating their research and development efforts.

References

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• YouTube. Problems on Electrospray Ionization Mass Spectrometry(ESI-MS): Organic Spectroscopy Problem series-8. Available at: [Link]

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• FooDB. Showing Compound N-Methylaniline (FDB003963). Available at: [Link]

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Comparison of different catalysts for 2-Chloro-4-fluoro-N-methylaniline synthesis

Introduction: The Significance of 2-Chloro-4-fluoro-N-methylaniline in Modern Drug Discovery

2-Chloro-4-fluoro-N-methylaniline is a key structural motif and a vital intermediate in the synthesis of a wide array of pharmaceutical compounds. Its unique substitution pattern, featuring a chlorine atom, a fluorine atom, and an N-methyl group on the aniline scaffold, imparts specific physicochemical properties that are highly desirable in medicinal chemistry. These properties can enhance metabolic stability, improve membrane permeability, and modulate the binding affinity of drug candidates to their biological targets. The growing importance of this intermediate necessitates the development of efficient, scalable, and cost-effective synthetic methodologies.[1] This guide provides an in-depth, comparative analysis of various catalytic systems for the synthesis of 2-Chloro-4-fluoro-N-methylaniline, offering researchers, scientists, and drug development professionals a comprehensive resource to inform their synthetic strategies.

This guide will delve into the mechanistic intricacies, practical considerations, and comparative performance of prominent catalytic methods, including classical reductive amination and transition metal-catalyzed N-methylation reactions. Each section will provide a detailed experimental protocol, a discussion of the underlying chemical principles, and a critical evaluation of the method's strengths and limitations.

Reductive Amination: The Workhorse of N-Methylation

Reductive amination is a cornerstone of amine synthesis in organic chemistry, prized for its operational simplicity and the use of readily available and inexpensive reagents.[2][3] The reaction proceeds in a one-pot fashion, involving the initial formation of an imine or enamine from the parent aniline and a carbonyl compound (typically formaldehyde or its polymer, paraformaldehyde), followed by in-situ reduction to the desired N-methylated product.[3]

Causality Behind Experimental Choices in Reductive Amination

The choice of reducing agent is critical to the success of reductive amination. Mild hydride reagents like sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN) are preferred as they selectively reduce the protonated imine intermediate over the starting carbonyl compound.[3] The reaction is often carried out in a protic solvent, such as methanol or ethanol, which facilitates both the imine formation and the subsequent reduction. The addition of a base, like potassium hydroxide, can be beneficial in promoting the dissolution of the aniline and facilitating the reaction.

Experimental Protocol: Reductive Amination of 2-Chloro-4-fluoroaniline

This protocol is adapted from a patented procedure for the synthesis of halogenated N-methylanilines and has been demonstrated to provide high yields.

Materials:

• 2-Chloro-4-fluoroaniline

• Paraformaldehyde

• Methanol

• Potassium hydroxide

• Sodium borohydride

• Ethyl acetate

• Water

• Saturated brine solution

• Magnesium sulfate

Procedure:

• In a round-bottom flask, suspend paraformaldehyde (1.5 equivalents) in methanol.

• Heat the suspension to reflux (approximately 65 °C) until the paraformaldehyde dissolves completely.

• In a separate flask, dissolve 2-chloro-4-fluoroaniline (1 equivalent) and potassium hydroxide (2 equivalents) in methanol at room temperature.

• Add the aniline solution to the dissolved paraformaldehyde solution.

• Heat the reaction mixture to reflux for 2 hours.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add sodium borohydride (2 equivalents) portion-wise to the cooled solution.

• After the addition is complete, heat the mixture to reflux for an additional 1 hour.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, remove the methanol under reduced pressure.

• To the residue, add water and extract the product with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with water and then with a saturated brine solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 2-Chloro-4-fluoro-N-methylaniline.

Workflow for Reductive Amination

Caption: Workflow for the synthesis of 2-Chloro-4-fluoro-N-methylaniline via reductive amination.

Transition Metal Catalysis: Precision and Efficiency

Transition metal-catalyzed cross-coupling reactions have revolutionized the formation of carbon-nitrogen bonds, offering high efficiency and selectivity under milder conditions compared to traditional methods. For the N-methylation of 2-chloro-4-fluoroaniline, palladium, copper, and nickel-based catalytic systems are the most relevant.

Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[4][5] While typically used for coupling aryl halides with amines, it can be adapted for N-alkylation. However, for N-methylation, a direct methylation of the aniline is not the standard Buchwald-Hartwig protocol. A more common approach would involve the coupling of 2-chloro-4-fluoroaniline with a methylating agent like methyl iodide or dimethyl carbonate, though this is less frequently reported than reductive amination for this specific transformation. A key advantage of palladium catalysis is its broad functional group tolerance.

Catalytic Cycle of Buchwald-Hartwig Amination

Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination.

Copper-Catalyzed N-Methylation

Copper-based catalysts offer a more cost-effective alternative to palladium for C-N bond formation. Copper-catalyzed N-alkylation of anilines, often referred to as the Ullmann condensation, has seen significant advancements with the development of new ligands that allow for milder reaction conditions. For N-methylation, reagents like dimethyl carbonate or paraformaldehyde with a suitable reducing agent can be employed.[6]

Plausible Mechanism for Copper-Catalyzed N-Methylation

Caption: A plausible mechanistic pathway for copper-catalyzed N-methylation.

Nickel-Catalyzed N-Methylation

Nickel catalysis has emerged as a powerful and economical alternative to palladium for cross-coupling reactions.[7] Nickel catalysts can effectively mediate the N-alkylation of aryl halides and can be particularly useful for less reactive chlorides. The use of nickel catalysts often requires specific ligands to achieve high efficiency and selectivity.

Comparative Performance Analysis

The choice of a catalytic system for the synthesis of 2-Chloro-4-fluoro-N-methylaniline depends on a multitude of factors, including yield, selectivity, cost, scalability, and environmental impact. The following table provides a comparative overview of the different catalytic methods discussed.

Feature	Reductive Amination	Palladium-Catalyzed	Copper-Catalyzed	Nickel-Catalyzed
Catalyst Cost	Low (No metal catalyst)	High	Low to Moderate	Low
Typical Yields	High (>90%)	Moderate to High	Moderate to High	Moderate to High
Reaction Conditions	Mild to Moderate	Mild	Moderate to High Temp.	Mild to Moderate
Reagent Toxicity	Moderate (Formaldehyde)	Ligands can be toxic	Generally lower toxicity	Ligands can be toxic
Scalability	Excellent	Good	Good	Good
Functional Group Tolerance	Moderate	Excellent	Good	Good
Key Advantage	Cost-effective, simple	Broad scope, high tolerance	Low cost, good availability	Economical, effective for chlorides
Key Disadvantage	Potential for over-alkylation	Catalyst cost and removal	Higher temperatures often needed	Air/moisture sensitivity of some catalysts

Industrial Applicability and Economic Considerations

From an industrial perspective, reductive amination is often the most attractive method for large-scale production of N-methylated anilines due to its low cost, high yields, and operational simplicity.[1] The starting materials are inexpensive and readily available.

Transition metal-catalyzed methods, particularly those using palladium, can be prohibitively expensive for large-scale manufacturing unless the catalyst can be efficiently recovered and recycled.[8][9][10] However, for high-value pharmaceutical intermediates where high selectivity and functional group tolerance are paramount, the cost of a palladium catalyst may be justified. Copper and nickel catalysts present a more economically viable alternative to palladium, and ongoing research is focused on developing more active and stable catalysts that can operate under milder conditions.[6][11]

Safety and Environmental Considerations

Each synthetic route carries its own set of safety and environmental considerations.

• Reductive Amination: Formaldehyde is a known carcinogen and requires careful handling in a well-ventilated fume hood. The use of borohydride reagents necessitates anhydrous conditions and careful quenching to avoid the generation of flammable hydrogen gas.

• Transition Metal Catalysis: The toxicity of heavy metals is a significant concern.[12][13] Palladium, copper, and nickel residues in the final product must be carefully controlled, especially for pharmaceutical applications. The ligands used in these reactions can also be toxic and may require specialized disposal procedures. The development of heterogeneous catalysts that can be easily separated from the reaction mixture and recycled is a key area of green chemistry research.[14]

Conclusion and Future Outlook

The synthesis of 2-Chloro-4-fluoro-N-methylaniline can be effectively achieved through several catalytic methods. Reductive amination stands out as a robust, cost-effective, and scalable method, making it a preferred choice for industrial production. For laboratory-scale synthesis and for substrates with sensitive functional groups, palladium-catalyzed Buchwald-Hartwig amination offers unparalleled scope and efficiency, albeit at a higher cost. Copper and nickel-based systems provide a promising balance of cost and reactivity and are likely to see increased application as more efficient and robust catalysts are developed.

The future of catalyst development for this and similar transformations will likely focus on the principles of green chemistry, including the use of more abundant and less toxic metals, the design of highly active catalysts that can be used at low loadings, and the development of heterogeneous systems that facilitate catalyst recovery and reuse.

References

• Nolan, S. P., & Organ, M. G. (Eds.). (2019). Buchwald–Hartwig cross-coupling of amides (transamidation) by selective N–C(O) cleavage mediated by air- and moisture-stable [Pd(NHC)(allyl)Cl] precatalysts: catalyst evaluation and mechanism. Catalysis Science & Technology. [Link]

• Yamada, K., et al. (2022). Buchwald–Hartwig amination between 4-chloroanisole (4a) and morpholine (2a). RSC Advances. [Link]

• Ortega, N., et al. (2019). Buchwald-Hartwig Cross-Coupling of Amides (Transamidation) by Selective N–C(O) Cleavage Mediated. The Royal Society of Chemistry. [Link]

• Gicquel, M., et al. (2021). Intramolecular Buchwald–Hartwig N-arylation of bicyclic hydrazines: practical access to spiro[indoline-2,3′-piperidines]. Organic & Biomolecular Chemistry. [Link]

• Touchette, K. M. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Journal of Chemical Education. [Link]

• Khan, I., et al. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Molecules. [Link]

• Bielinski, E. A., et al. (2025). Metal-N-Heterocyclic Carbene Complexes in Buchwald-Hartwig Amination Reactions. Chemical Reviews. [Link]

• Afridi, S., et al. (2024). Green Catalysts and/or Green Solvents for Sustainable Multi-Component Reactions. Molecules. [Link]

• Das, S., et al. (2025). Ni–Cu/γ-Al2O3 catalyzed N-alkylation of amines with alcohols. ResearchGate. [Link]

• IMARC Group. (2024). N-Methyl Aniline Production Cost Analysis & Profit Insights. [Link]

• Wang, Y., et al. (2023). Highly Selective and Stable Cu Catalysts Based on Ni–Al Catalytic Systems for Bioethanol Upgrading to n-Butanol. Catalysts. [Link]

• ChemAnalyst. (2025). N-Methyl Aniline Prices, Chart 2025, Trend and Forecast. [Link]

• Vidal, D., et al. (2025). Selective N-Methylation of Aliphatic Amines with CO2 and Hydrosilanes Using Nickel-Phosphine Catalysts. ResearchGate. [Link]

• Pettersen, D., et al. (2022). Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions. ACS Omega. [Link]

• ChemAnalyst. (2025). N-Methyl Aniline Prices, Trends, Index, News, Monitor and Demand. [Link]

• The Royal Society of Chemistry. (2017). Protecting the environment, one catalyst at a time. [Link]

• Nakajima, D., & Iwama, K. (2023). Effects of Environmental Non-Essential Toxic Heavy Metals on Epigenetics During Development. International Journal of Molecular Sciences. [Link]

• Ma, X., et al. (2016). Comparative study on catalytic hydrodehalogenation of halogenated aromatic compounds over Pd/C and Raney Ni catalysts. Scientific Reports. [Link]

• Transparency Market Research. (2021). Aniline Derivatives Market | Global Industry Report, 2031. [Link]

• Das, P., & Ali, M. A. (2024). Catalysis‐Controlled Selective N‐mono or N‐di‐methylation of Anilines: A Review on Synthesis of N‐methyl or N,N‐dimethyl anilines. ChemistrySelect. [Link]

• Mondal, B., et al. (2024). N-Alkylation of aniline derivatives by a bipyridyl metal–organic framework supported cobalt catalyst. New Journal of Chemistry. [Link]

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A Comparative Guide to the Synthetic Routes for 2-Chloro-4-fluoro-N-methylaniline

Introduction: The Significance of 2-Chloro-4-fluoro-N-methylaniline in Medicinal Chemistry

2-Chloro-4-fluoro-N-methylaniline is a key structural motif and a vital intermediate in the synthesis of a wide range of pharmaceutical compounds. Its unique substitution pattern, featuring a chlorinated and fluorinated aniline ring with an N-methyl group, imparts specific physicochemical properties that are highly desirable in drug design. This compound serves as a critical building block for various therapeutic agents, including kinase inhibitors for targeted cancer therapy, as well as compounds with potential antiviral and anti-inflammatory activities. The efficient and selective synthesis of 2-Chloro-4-fluoro-N-methylaniline is therefore of paramount importance to researchers and professionals in the field of drug development. This guide provides an in-depth, objective comparison of the primary synthetic routes to this valuable compound, supported by experimental data and field-proven insights to aid in the selection of the most appropriate method for specific research and development needs.

Overview of Synthetic Strategies

The synthesis of 2-Chloro-4-fluoro-N-methylaniline predominantly involves the N-methylation of the commercially available precursor, 2-chloro-4-fluoroaniline. The choice of methylation strategy is critical and is influenced by factors such as yield, purity, scalability, cost, safety, and environmental impact. This guide will focus on three principal and industrially relevant methods:

• Reductive Amination: A classic and versatile method involving the reaction of the primary aniline with a carbonyl compound (formaldehyde or its equivalent) to form an imine, which is subsequently reduced.

• N-Methylation with Dimethyl Carbonate (DMC): A greener and often more selective approach utilizing a non-toxic and biodegradable methylating agent.

• Catalytic N-Methylation with Methanol: An atom-economical method that employs methanol as the methylating agent in the presence of a suitable catalyst.

The following sections will delve into the mechanistic details, experimental protocols, and comparative performance of each of these routes.

Route 1: Reductive Amination

Reductive amination is a cornerstone of amine synthesis, offering a reliable and high-yielding pathway to N-methylated anilines. This method typically proceeds in a one-pot fashion, making it an attractive option for its operational simplicity.

Mechanism and Rationale

The reaction begins with the nucleophilic attack of the primary amine (2-chloro-4-fluoroaniline) on the carbonyl carbon of formaldehyde, forming a hemiaminal intermediate. This is followed by dehydration to yield a Schiff base (imine). The crucial final step is the reduction of the imine to the desired secondary amine, 2-Chloro-4-fluoro-N-methylaniline. The choice of reducing agent is critical to the success of the reaction, with sodium borohydride being a common and effective choice due to its selectivity and mild nature.[1]

A well-established variation of this method is the Eschweiler-Clarke reaction , which utilizes a mixture of formaldehyde and formic acid.[2][3] In this case, formic acid acts as the reducing agent, transferring a hydride to the imine intermediate.[2][3]

Caption: General workflow for reductive amination.

Experimental Data and Performance

A highly efficient reductive amination protocol for halogenated anilines has been reported, demonstrating excellent yields and purity. This method utilizes paraformaldehyde as the formaldehyde source and sodium borohydride as the reducing agent in methanol.

Parameter	Value	Reference
Starting Material	2-Chloroaniline	KR101983364B1
Reagents	Paraformaldehyde, KOH, Sodium Borohydride	KR101983364B1
Solvent	Methanol	KR101983364B1
Yield	90%	KR101983364B1
Purity	99%	KR101983364B1

Note: Data for the closely related 2-chloroaniline is presented as a strong indicator of the expected performance for 2-chloro-4-fluoroaniline.

Detailed Experimental Protocol: Reductive Amination with Paraformaldehyde and Sodium Borohydride

This protocol is adapted from a procedure for the synthesis of halogenated N-methylanilines.

• Preparation of the Formaldehyde Solution: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add methanol (25 mL) and paraformaldehyde (1.2 g, 40 mmol). Heat the mixture to reflux (approximately 85°C) until the paraformaldehyde is completely dissolved.

• Amine Addition: In a separate flask, dissolve 2-chloro-4-fluoroaniline (4.37 g, 30 mmol) and potassium hydroxide (3.37 g, 60 mmol) in methanol (5 mL).

• Reaction: Add the aniline solution to the hot formaldehyde solution. Continue to reflux the mixture for 2 hours.

• Reduction: Cool the reaction mixture to 0°C in an ice bath. Slowly add sodium borohydride (2.27 g, 60 mmol) in portions, controlling any effervescence. After the addition is complete, return the mixture to reflux for an additional 1 hour.

• Work-up: Cool the reaction to room temperature and remove the methanol under reduced pressure. To the residue, add water (50 mL) and extract with ethyl acetate (3 x 40 mL).

• Purification: Combine the organic layers, wash with brine (50 mL), dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield the crude product. Further purification can be achieved by vacuum distillation or column chromatography on silica gel.

Route 2: N-Methylation with Dimethyl Carbonate (DMC)

Dimethyl carbonate has emerged as an environmentally benign methylating agent, offering a safer alternative to traditional toxic reagents like methyl halides and dimethyl sulfate.[4] Its use in N-methylation often leads to high selectivity for mono-methylation, a significant advantage over methods that can result in over-alkylation.

Mechanism and Rationale

The reaction of an aniline with DMC can proceed through different pathways depending on the reaction conditions and catalysts used. In the presence of a base, the aniline can be deprotonated, and the resulting anilide anion attacks the methyl group of DMC. Alternatively, the reaction can proceed via the formation of a carbamate intermediate, which is subsequently decarboxylated and methylated. The use of continuous flow reactors can enhance the safety and efficiency of this reaction, especially at elevated temperatures and pressures.[4]

Caption: N-methylation pathway using Dimethyl Carbonate.

Experimental Data and Performance

The selective N-monomethylation of anilines using DMC has been successfully demonstrated in a continuous flow system, with optimized conditions reported for 4-chloroaniline. This provides a strong basis for its application to 2-chloro-4-fluoroaniline.

Parameter	Value	Reference
Starting Material	4-Chloroaniline	DSpace@MIT
Reagents	Dimethyl Carbonate, DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)	DSpace@MIT
Solvent	NMP (N-Methyl-2-pyrrolidone)	DSpace@MIT
System	Continuous Flow Reactor	DSpace@MIT
Temperature	250°C	DSpace@MIT
Yield	88%	DSpace@MIT
Selectivity	High (no N,N-dimethylaniline observed)	DSpace@MIT

Detailed Experimental Protocol: Continuous Flow N-Methylation with DMC

This protocol is based on the optimized conditions for 4-chloroaniline and should be adapted for 2-chloro-4-fluoroaniline.

• Solution Preparation: Prepare a solution of 2-chloro-4-fluoroaniline (2 M) in NMP. Prepare a separate solution of DMC (6 M) and DBU (3 M) in NMP.

• Reaction Setup: Utilize a commercial continuous flow chemistry system equipped with a high-temperature reactor coil (e.g., 10 mL stainless steel).

• Reaction Execution: Pump the two solutions at appropriate flow rates to achieve the desired residence time (e.g., 12 minutes) into the reactor coil, which is maintained at 250°C.

• Collection and Work-up: The output from the reactor is collected. The solvent and excess reagents can be removed by distillation. The crude product can be purified by standard techniques such as column chromatography or crystallization.

Route 3: Catalytic N-Methylation with Methanol

The use of methanol as a C1 source for N-methylation represents a highly atom-economical and green synthetic route.[5] This "borrowing hydrogen" or "hydrogen autotransfer" methodology involves the in-situ generation of an electrophilic formaldehyde equivalent from methanol, which then participates in a reductive amination-like process.

Mechanism and Rationale

The catalytic cycle typically begins with the dehydrogenation of methanol by the catalyst (often a transition metal complex) to form formaldehyde and metal-hydride species. The formaldehyde then reacts with the aniline to form an imine, which is subsequently reduced by the metal-hydride to yield the N-methylated product and regenerate the active catalyst. Ruthenium-based catalysts have shown excellent performance for this transformation with a broad range of anilines.[5]

Caption: Catalytic cycle for N-methylation with methanol.

Experimental Data and Performance

Studies on Ru(II)-catalyzed N-methylation of various anilines with methanol have demonstrated high yields for substrates bearing halogen substituents, indicating the viability of this method for 2-chloro-4-fluoroaniline.

Parameter	Value	Reference
Starting Material	Halogen-substituted anilines	ACS Omega
Reagents	Methanol, Base (e.g., Cs2CO3)	ACS Omega
Catalyst	Ru(II) complex (e.g., (DPEPhos)RuCl2PPh3)	ACS Omega
Yield	95-97%	ACS Omega

Detailed Experimental Protocol: Ru(II)-Catalyzed N-Methylation with Methanol

This is a general protocol for the N-methylation of anilines and should be optimized for the specific substrate.

• Reaction Setup: In a pressure-rated reaction vessel, combine 2-chloro-4-fluoroaniline (1 mmol), the Ru(II) catalyst (e.g., 0.5 mol%), and a weak base such as cesium carbonate (0.5 mmol).

• Reagent Addition: Add methanol (1-2 mL) as both the solvent and the methylating agent.

• Reaction Execution: Seal the vessel and heat the reaction mixture to a specified temperature (e.g., 140°C) for a designated time (e.g., 12 hours) with stirring.

• Work-up and Purification: After cooling to room temperature, the reaction mixture can be filtered to remove the catalyst. The solvent is then removed under reduced pressure, and the resulting residue is purified by column chromatography or other suitable methods to afford the pure 2-Chloro-4-fluoro-N-methylaniline.

Comparative Analysis and Conclusion

Feature	Reductive Amination	N-Methylation with DMC	Catalytic N-Methylation with Methanol
Yield	High to Excellent (90-95%)	High (around 88%)	Excellent (95-97%)
Selectivity	Good, but over-methylation is possible	Excellent for mono-methylation	Generally good, catalyst dependent
Reagents	Readily available and inexpensive	Green and non-toxic methylating agent	Atom-economical, methanol is cheap
Conditions	Mild (reflux in methanol)	High temperature (continuous flow)	High temperature, requires catalyst
Scalability	Well-established and scalable	Continuous flow offers good scalability	Scalable, catalyst cost is a factor
Safety	Sodium borohydride is flammable	DMC is relatively safe	High-pressure reactions may be needed
Environmental Impact	Boron waste	Green reagent, minimal waste	Water is the only byproduct

Expert Recommendation:

The choice of the optimal synthetic route for 2-Chloro-4-fluoro-N-methylaniline depends on the specific requirements of the synthesis.

• For high yield and purity on a laboratory scale , reductive amination with paraformaldehyde and sodium borohydride is a robust and well-documented method. Its operational simplicity and the use of common laboratory reagents make it a highly attractive option.

• For industrial-scale production with a focus on green chemistry and safety , N-methylation with dimethyl carbonate in a continuous flow system is a compelling choice. Although it requires specialized equipment, the high selectivity, use of a non-toxic reagent, and enhanced safety of continuous flow make it a forward-looking approach.

• For atom economy and cost-effectiveness in large-scale synthesis , catalytic N-methylation with methanol is a promising route. The development of more efficient and recyclable catalysts will further enhance the industrial applicability of this method.

Ultimately, the selection of a synthetic route should be guided by a thorough evaluation of the available resources, desired scale of production, and the specific purity requirements of the final product.

References

• Eschweiler-Clarke reaction. Name-Reaction.com. [Link]

• Review of Modern Eschweiler–Clarke Methylation Reaction. PubMed Central (PMC), National Institutes of Health (NIH). [Link]

• Reductive Amination: A Remarkable Experiment for the Organic Laboratory. American Chemical Society (ACS) Publications. [Link]

• Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor. MDPI. [Link]

• Eschweiler-Clarke Reaction. YouTube. [Link]

• Reductive amination of amines with formaldehyde ? ResearchGate. [Link]

• Eschweiler-Clarke Reaction. Organic Chemistry Portal. [Link]

• Eschweiler-Clarke Reaction. NROChemistry. [Link]

• Ru(II)-Catalyzed N-Methylation of Amines Using Methanol as the C1 Source. PubMed Central (PMC), National Institutes of Health (NIH). [Link]

• A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. MDPI. [Link]

• Optimization of the synthesis process for 3‐chloro‐4‐fluoroaniline. ResearchGate. [Link]

• Catalysis‐Controlled Selective N‐mono or N‐di‐methylation of Anilines: A Review on Synthesis of N‐methyl or N,N‐dimethyl anilines. ResearchGate. [Link]

• Selective N-monomethylation of primary anilines with dimethyl carbonate in continuous flow. DSpace@MIT. [Link]

• Methylation of indole compounds using dimethyl carbonate.

• N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. ACS Omega. [Link]

• Full N,N-Methylation of 4,4′-Methylenedianiline with Dimethyl carbonate: A Feasible Access to 4,4′-Methylene bis(N,N-Dimethylaniline). ResearchGate. [Link]

• 4-Fluoroanilines: synthesis and decomposition. Academia.edu. [Link]

• Selective mono-N-methylation of primary aromatic amines by dimethyl carbonate over faujasite X- and Y-type zeolites. IRIS. [Link]

• Selective mono-N-methylation of amines using methanol as the methylated reagent over heterogeneous Ni catalysts. ResearchGate. [Link]

• A general protocol for the reductive N-methylation of amines using dimethyl carbonate and molecular hydrogen: mechanistic insights and kinetic studies. Royal Society of Chemistry (RSC) Publishing. [Link]

• The Role of Sodium Borohydride in Reductive Amination. Oreate AI Blog. [Link]

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• 2. Review of Modern Eschweiler–Clarke Methylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Eschweiler-Clarke Reaction [organic-chemistry.org]
• 4. dspace.mit.edu [dspace.mit.edu]
• 5. Ru(II)-Catalyzed N-Methylation of Amines Using Methanol as the C1 Source - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Biological Activity Guide: 2-Chloro-4-fluoro-N-methylaniline &amp; Analogs

The following guide provides an in-depth technical comparison of 2-Chloro-4-fluoro-N-methylaniline against its primary structural analogs. This document is designed for researchers in medicinal chemistry and agrochemical development, focusing on the functional implications of the N-methyl group versus the free amine.

Executive Summary: The "N-Methyl" Functional Divergence

In the development of halogenated aromatic scaffolds, 2-Chloro-4-fluoro-N-methylaniline (CAS 823189-16-8) represents a specialized deviation from its commodity parent, 2-Chloro-4-fluoroaniline (CAS 2106-02-7) .

While the parent amine is the industry-standard precursor for Protoporphyrinogen Oxidase (PPO) inhibiting herbicides (e.g., Carfentrazone-ethyl), the N-methyl analog is increasingly utilized in precision medicinal chemistry . The introduction of the methyl group at the nitrogen atom serves three critical functions in bioactive ligand design:

• Conformational Lock: It restricts the rotation of the amine bond, forcing specific binding geometries in kinase pockets.

• Lipophilicity Modulation: It increases logP, enhancing membrane permeability compared to the primary amine.

• Metabolic Shifting: It blocks direct N-glucuronidation, forcing metabolism towards oxidative dealkylation or ring oxidation.

Structural & Activity Comparison

The following table contrasts the target molecule with its direct precursor and a common isomer.

Table 1: Physicochemical and Biological Profile Comparison

Feature	Target: 2-Chloro-4-fluoro-N-methylaniline	Parent: 2-Chloro-4-fluoroaniline	Isomer: 2-Fluoro-4-methylaniline
CAS Registry	823189-16-8	2106-02-7	452-80-2
Structure	N-Methylated secondary amine	Primary amine (-NH₂)	Primary amine (-NH₂)
Primary Application	Pharma: Kinase inhibitors (e.g., DNA Pol ), specialized building block.[1]	Agro: Herbicide synthesis (Carfentrazone-ethyl), commodity intermediate.[2]	General: Dyes, liquid crystals, basic pharma intermediate.
Electronic Effect	Electron-donating (+I) N-Me group; slightly more basic than parent.	Strong electron-withdrawing core (Cl, F); weak base.	Weakly activating Me group; distinct electronic map.
Metabolic Fate	N-demethylation (CYP450) Toxic Primary Amine.	N-acetylation, N-oxidation (Methemoglobinemia risk).	Ring hydroxylation, N-oxidation.
Toxicity Profile	High: Potential for bioactivation to reactive nitrenium ions.	High: Known hematotoxin (Methemoglobinemia inducer).	Moderate: Standard aniline toxicity profile.

Biological Mechanism & Pathway Analysis

The Divergent Synthesis Pathway

The utility of these scaffolds diverges sharply based on the nitrogen substitution. The diagram below illustrates how the N-methyl group shifts the application from broad-spectrum herbicides to targeted cancer therapeutics.

Figure 1: Divergent application pathways. The primary amine is consumed in heterocyclic ring formation for herbicides, while the N-methyl variant is typically used as a "cap" or linker in kinase inhibitors.

Mechanism of Action in Drug Design

In pharmaceutical applications, the N-methyl group is often employed to exploit the "Magic Methyl" effect :

• Solubility: Disrupts planar stacking of the aniline rings, improving solubility in aqueous media.

• Selectivity: The methyl group can clash with steric residues in off-target proteins (e.g., CYP enzymes), improving the selectivity profile of the final drug candidate compared to the -NH2 analog.

Experimental Protocols

Protocol A: Synthesis of N-Methyl Analog from Parent

Note: This protocol describes the selective monomethylation, critical for avoiding the dimethylated side product.

Objective: Convert 2-chloro-4-fluoroaniline to 2-chloro-4-fluoro-N-methylaniline.

• Reagents:

  • Substrate: 2-Chloro-4-fluoroaniline (1.0 eq)

  • Methylating Agent: Trimethyl orthoformate (5.0 eq) and Sodium Borohydride (

    ) OR Paraformaldehyde/Sodium Methoxide.

  • Solvent: Methanol (anhydrous).

  • Acid Catalyst:

    (catalytic).

• Procedure (Reductive Amination Route):

  • Step 1: Dissolve 2-chloro-4-fluoroaniline in Methanol.

  • Step 2: Add Paraformaldehyde (1.2 eq) and Sodium Methoxide (1.5 eq). Reflux for 2 hours to form the imine species.

  • Step 3: Cool to 0°C. Slowly add

    (1.5 eq) over 30 minutes. Caution: Hydrogen gas evolution.

  • Step 4: Stir at room temperature for 4 hours.

  • Step 5: Quench with water, extract with Ethyl Acetate.

• Purification:

  • The secondary amine is less polar than the primary amine. Purify via Silica Gel Chromatography (Hexanes:EtOAc 9:1).

  • QC Check:

    -NMR must show a singlet at ppm (3H, N-Me) and a broad singlet at ppm (1H, NH).

Protocol B: Comparative Cytotoxicity Assay (MTT)

Objective: Assess the baseline cellular toxicity of the N-methyl analog vs. the parent.

• Cell Line: HepG2 (Human liver cancer cell line) – chosen due to high metabolic activity (CYP450 expression).

• Preparation:

  • Prepare 10 mM stock solutions of both anilines in DMSO.

  • Dilute to concentrations: 0.1, 1, 10, 50, 100

    in culture media.

• Incubation:

  • Seed HepG2 cells in 96-well plates (5,000 cells/well). Incubate 24h.

  • Treat with compounds for 48h.

• Readout:

  • Add MTT reagent. Incubate 4h. Solubilize formazan crystals.

  • Measure Absorbance at 570 nm.

• Expected Outcome:

  • Parent: Lower

    (higher toxicity) due to rapid formation of hydroxylamine metabolites.

  • N-Methyl: Slightly higher

    (lower immediate toxicity), but potential for delayed toxicity upon metabolic demethylation.

Safety & Handling (Critical)

Both compounds are halogenated anilines and must be treated as potential carcinogens and potent blood toxins.

• Methemoglobinemia: The primary acute risk. Absorption through skin is rapid.

  • Symptom:[3][4][5] Cyanosis (blue skin/lips) due to oxidation of Hemoglobin (

    ) to Methemoglobin ( ).

• PPE Requirements:

  • Double Nitrile Gloves (Breakthrough time < 15 mins for anilines).

  • Full-face respirator if working outside a fume hood (not recommended).

• Decontamination: Use 10% HCl followed by soap and water. Do not use ethanol (enhances skin absorption).

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 84764194, 3-Chloro-4-fluoro-2-methylaniline (Isomer Analysis). Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Carfentrazone-ethyl: Human Health Risk Assessment. (Details the toxicity of the 2-chloro-4-fluoroaniline moiety). Retrieved from [Link]

• Stoll, A. H., & Knochel, P. (2008). Preparation of Polyfunctional Arylmagnesium Reagents by the Addition of Magnesium to Aromatic Chlorides and Bromides. (Describes synthetic utility of halo-anilines). Organic Letters, 10(1), 113-116.

• National Institutes of Health (NIH). NTP Comparative Toxicity Studies of Chloroanilines. (Base toxicity data for chloroaniline scaffolds). Retrieved from [Link]

Sources

• 1. patents.justia.com [patents.justia.com]
• 2. CN103450100A - Method for synthesizing carfentrazone-ethyl - Google Patents [patents.google.com]
• 3. Halogenated anilines as novel natural products from a marine biofilm forming microalga - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. 4-Fluoroaniline | C6H6FN | CID 9731 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Purity Analysis of 2-Chloro-4-fluoro-N-methylaniline: A Comparative Study Featuring Quantitative NMR

Introduction

In the landscape of pharmaceutical development and manufacturing, the precise characterization of chemical intermediates is not merely a procedural step but a cornerstone of quality, safety, and efficacy. 2-Chloro-4-fluoro-N-methylaniline serves as a key building block in the synthesis of various active pharmaceutical ingredients (APIs). Consequently, the accurate determination of its purity is of paramount importance, directly impacting the impurity profile of the final drug substance.[1][2] This guide provides an in-depth analysis of methodologies for purity assessment, focusing on Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy as a powerful, primary analytical method. We will objectively compare qNMR with established chromatographic techniques, providing the experimental data and procedural rationale necessary for researchers, scientists, and drug development professionals to make informed analytical decisions.

The Foundational Principle: Why Quantitative NMR?

At its core, Nuclear Magnetic Resonance (NMR) spectroscopy is an inherently quantitative technique.[3] Unlike chromatographic methods that rely on the response of a detector to an analyte, which can vary significantly between different compounds, the integral of an NMR signal is directly proportional to the number of atomic nuclei contributing to that signal.[3][4] This fundamental principle allows for the determination of a compound's purity by co-dissolving a known mass of the analyte with a known mass of a highly pure, stable internal standard (IS) in a deuterated solvent. By comparing the integral of a specific, well-resolved resonance of the analyte to that of the internal standard, one can calculate the analyte's purity with high accuracy and precision, often without the need for a specific, certified reference material of the analyte itself.[4][5][6] This capability positions qNMR as a primary ratio method, traceable to the International System of Units (SI).[6][7]

Comparative Analysis: qNMR vs. Traditional Chromatographic Methods

While High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are workhorse techniques in most analytical laboratories, qNMR offers a unique set of advantages, particularly in the context of purity assignment for novel compounds or when a specific reference standard is unavailable.[2][5]

Table 1: Performance Comparison of Analytical Techniques for Purity Determination

Parameter	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Molar concentration ratio based on signal integrals.[3]	Separation based on partitioning between phases; quantification via detector response.[1]	Separation based on volatility and partitioning; quantification via detector response.[1]
Reference Standard	Requires a certified internal standard, but not of the analyte itself.[6]	Requires a well-characterized reference standard of the analyte for accurate quantification.[1]	Requires a well-characterized reference standard of the analyte for accurate quantification.[1]
Accuracy & Precision	High accuracy and precision (RSD < 1%).[8][9][10]	High accuracy and precision, but dependent on reference standard purity.[8]	High accuracy and precision, but dependent on reference standard purity.[11]
Analysis Time	Rapid (typically 10-30 minutes per sample).[8][9][12]	Can be longer due to column equilibration and gradient elution.[1]	Typically involves temperature programming, leading to longer run times.[1]
Sample Preparation	Simple: precise weighing and dissolution.[6]	Often requires filtration; mobile phase preparation.[1]	May require derivatization for polar compounds; extraction into a volatile solvent.[1]
Destructive?	No, the sample can be fully recovered.[12]	Yes, the sample is consumed.	Yes, the sample is consumed.
Universality	Universal detection for soluble, NMR-active compounds.[13]	Dependent on analyte having a chromophore (UV) or other detectable property.	Limited to volatile and thermally stable compounds.[1]
Structural Info	Provides definitive structural confirmation and purity in a single experiment.	Provides retention time, which is not a unique identifier.	Provides retention time; coupling with MS provides structural data.[1]

Experimental Protocol: Purity Determination of 2-Chloro-4-fluoro-N-methylaniline by ¹H-qNMR

This protocol provides a robust framework for the purity analysis of 2-Chloro-4-fluoro-N-methylaniline. The selection of the internal standard is critical; it must be of high, certified purity, stable, not reactive with the analyte, and possess sharp resonances in a region of the ¹H-NMR spectrum free from analyte signals.[4] Maleic acid is an excellent candidate, with its vinylic protons typically appearing around 6.3 ppm, away from the aromatic and methyl signals of the analyte.

Materials and Reagents

• Analyte: 2-Chloro-4-fluoro-N-methylaniline (Purity: ~95% or as supplied)

• Internal Standard (IS): Maleic Acid (Certified Reference Material, Purity ≥ 99.5%)

• Deuterated Solvent: Dimethyl Sulfoxide-d₆ (DMSO-d₆), 99.9 atom % D

Causality Note: DMSO-d₆ is chosen for its excellent solvating power for a wide range of organic compounds and its residual proton signal does not typically interfere with the aromatic or methyl regions of interest.

Instrumentation

• NMR Spectrometer: 500 MHz (or higher) equipped with a 5 mm probe.

• Analytical Balance: Capable of weighing to ± 0.01 mg.

Workflow for qNMR Purity Analysis

Caption: Workflow for the purity determination of 2-Chloro-4-fluoro-N-methylaniline by qNMR.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 20 mg of 2-Chloro-4-fluoro-N-methylaniline into a clean, dry glass vial. Record the mass precisely (m_analyte).

  • To the same vial, add approximately 10 mg of the maleic acid internal standard. Record the mass precisely (m_IS).

  • Add approximately 0.7 mL of DMSO-d₆ to the vial. Ensure complete dissolution by gentle vortexing.

  • Transfer the resulting solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Insert the sample into the spectrometer and allow it to thermally equilibrate (approx. 5 minutes).

  • Acquire a quantitative ¹H-NMR spectrum using the following critical parameters:

    • Pulse Angle: 90°

    • Relaxation Delay (D1): 30 seconds. This is a crucial parameter. A long delay (≥ 5 times the longest T₁ relaxation time of any proton being quantified) is essential to ensure complete relaxation of all nuclei between pulses, which is a prerequisite for accurate integration.

    • Number of Scans (NS): 16. This provides a good signal-to-noise ratio for accurate integration.

    • Acquisition Time (AQ): ≥ 3 seconds.

• Data Processing and Purity Calculation:

  • Process the acquired Free Induction Decay (FID) with an exponential multiplication (line broadening of 0.3 Hz) to improve the signal-to-noise ratio.

  • Perform Fourier transformation.

  • Carefully phase the spectrum and apply a baseline correction across the entire spectral width.

  • Integrate a well-resolved signal corresponding to the analyte. For 2-Chloro-4-fluoro-N-methylaniline, the N-methyl singlet is an excellent choice.

  • Integrate the signal for the internal standard (the singlet for the two vinylic protons of maleic acid).

  • Calculate the purity of the analyte using the following equation[3]:

    Purity_analyte (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * Purity_IS

    Where:

    • I_analyte: Integral of the selected analyte signal (e.g., N-methyl group).

    • N_analyte: Number of protons for the integrated analyte signal (3 for the N-methyl group).

    • I_IS: Integral of the internal standard signal.

    • N_IS: Number of protons for the integrated internal standard signal (2 for maleic acid).

    • MW_analyte: Molecular weight of 2-Chloro-4-fluoro-N-methylaniline (159.59 g/mol ).

    • MW_IS: Molecular weight of the internal standard (116.07 g/mol for maleic acid).

    • m_analyte: Mass of the analyte.

    • m_IS: Mass of the internal standard.

    • Purity_IS: Certified purity of the internal standard (e.g., 99.8%).

Ensuring Trustworthiness: A Self-Validating System

The robustness of the qNMR method is grounded in its adherence to metrological principles and validation standards outlined by regulatory bodies.[3][14] The protocol is designed to be a self-validating system through several key elements:

• Traceability: The use of a Certified Reference Material (CRM) as the internal standard links the measurement directly to a known, high-purity source, ensuring traceability.

• System Suitability: Before running samples, a system suitability test should be performed using a known standard to verify instrument performance, including resolution and signal-to-noise ratio.

• Method Validation: As per ICH Q2(R1) guidelines, the qNMR method should be validated for key performance characteristics, including specificity, linearity, range, accuracy, and precision, to demonstrate its fitness for purpose.[9] For instance, linearity can be established by preparing samples with varying analyte-to-IS mass ratios and confirming the linear relationship of the corresponding integral ratios.

Field Insights from a Senior Application Scientist

In a fast-paced drug development environment, the ability to obtain definitive purity data quickly is a significant advantage.[15] Traditional methods often require the time-consuming synthesis and purification of an analytical standard for a newly created intermediate. qNMR bypasses this bottleneck.[5] By simply using a common, off-the-shelf internal standard like maleic acid or dimethyl sulfone, a chemist can determine the purity of their product in under an hour, enabling faster process optimization and decision-making.

Furthermore, the richness of the data from a single qNMR experiment cannot be overstated. While obtaining a purity value, the scientist also gets a complete ¹H-NMR spectrum, which serves as an identity confirmation and can reveal the presence of residual solvents or process-related impurities, all within the same analysis. This holistic view is invaluable for impurity profiling as mandated by ICH guidelines.[2][16]

Conclusion

References

• qNMR: A Powerful and Affordable Tool for Purity/Potency Determination. YouTube.
• A Comparative Guide to the Quantitative Analysis of 2-Chloro-4-methylaniline by GC-MS. Benchchem.
• qNMR - Quantitative Analysis by NMR. AWS.
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• Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection. PubMed.
• Nuclear Magnetic Resonance Spectroscopy for Quantitative Analysis: A Review for Its Application in the Chemical, Pharmaceutical and Medicinal Domains. Taylor & Francis.
• ADVANTAGES OF QUANTITATIVE NMR FOR THE DETERMINATION OF RELATIVE RESPONSE FACTORS. nec-labs.com.
• Quantitative NMR Spectroscopy. Acanthus Research.
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• Determination of Trace Amounts of Aniline in Mixed Water-Ethanol Solution by Coulometric Titration. ijche.com.

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A Comparative Guide to Validated Analytical Methods for the Assay of 2-Chloro-4-fluoro-N-methylaniline

This guide provides a comprehensive overview and comparison of validated analytical methodologies for the quantitative determination of 2-Chloro-4-fluoro-N-methylaniline. Designed for researchers, scientists, and drug development professionals, this document delves into the practical and theoretical considerations for selecting and validating a robust analytical method, ensuring data integrity and regulatory compliance.

Introduction: The Analytical Imperative for 2-Chloro-4-fluoro-N-methylaniline

2-Chloro-4-fluoro-N-methylaniline is a key chemical intermediate in the synthesis of various pharmaceutical compounds and other fine chemicals. Accurate and precise quantification of this analyte is paramount for ensuring the quality, safety, and efficacy of the final product. A validated analytical method provides documented evidence that the procedure is fit for its intended purpose, a non-negotiable requirement in the current regulatory landscape.[1][2][3] This guide will compare two of the most powerful and commonly employed analytical techniques for this purpose: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

The choice between these methods is not arbitrary; it is dictated by the physicochemical properties of 2-Chloro-4-fluoro-N-methylaniline, the required sensitivity, the sample matrix, and the specific goals of the analysis (e.g., routine quality control vs. impurity profiling). This guide will illuminate the causality behind these experimental choices, empowering the reader to make informed decisions.

Methodology Comparison: HPLC vs. GC-MS

Both HPLC and GC-MS are powerful chromatographic techniques capable of separating and quantifying 2-Chloro-4-fluoro-N-methylaniline.[4] However, they operate on different principles, offering distinct advantages and disadvantages.

• High-Performance Liquid Chromatography (HPLC): A versatile technique that separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase.[4] It is well-suited for a wide range of compounds, including those that are non-volatile or thermally labile.[4]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique combines the separation power of gas chromatography with the sensitive and selective detection of mass spectrometry.[4] It is ideal for the analysis of volatile and thermally stable compounds.[4]

The selection of the primary analytical technique hinges on the properties of 2-Chloro-4-fluoro-N-methylaniline and the intended application. Given its aniline structure, it is amenable to both techniques.

Workflow for Analytical Method Validation

The validation of an analytical procedure is a holistic process that ensures the method is suitable for its intended purpose.[3][5] The International Council for Harmonisation (ICH) guideline Q2(R2) provides a comprehensive framework for this process.[3][6]

Caption: A flowchart illustrating the lifecycle of an analytical method, from development and validation to routine use and continuous monitoring.

Comparative Performance Data

The following table outlines the typical validation parameters and expected acceptance criteria for the assay of 2-Chloro-4-fluoro-N-methylaniline by HPLC-UV and GC-MS, in accordance with ICH guidelines.[3][5][7]

Validation Parameter	HPLC-UV (Anticipated)	GC-MS (Anticipated)	ICH Acceptance Criteria (for Assay)
Specificity	No interference at the retention time of the analyte peak.	No interfering peaks at the retention time and m/z of the analyte.	The method should be able to unequivocally assess the analyte in the presence of components that may be expected to be present.[8]
Linearity (Correlation Coefficient, r²)	≥ 0.999	≥ 0.999	r² ≥ 0.99
Range	80-120% of the theoretical concentration.[9][10]	80-120% of the theoretical concentration.[9][10]	For drug substance assays: 80% to 120% of the test concentration.[10]
Accuracy (% Recovery)	98.0 - 102.0%	98.0 - 102.0%	The closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.
Precision (RSD%)
- Repeatability	≤ 1.0%	≤ 1.0%	For drug substances, RSD should typically be ≤ 1%.[7]
- Intermediate Precision	≤ 2.0%	≤ 2.0%	For drug substances, RSD should typically be ≤ 2%.[7]
Limit of Detection (LOD)	Dependent on detector and analyte.	Generally lower than HPLC-UV.	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ)	Dependent on detector and analyte.	Generally lower than HPLC-UV.	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[9]
Robustness	Insensitive to minor changes in mobile phase composition, pH, and flow rate.	Insensitive to minor changes in oven temperature ramp, carrier gas flow, and injection volume.	The reliability of an analytical procedure with respect to deliberate variations in method parameters.[11]

Experimental Protocols

The following are detailed, step-by-step methodologies for the assay of 2-Chloro-4-fluoro-N-methylaniline. These protocols are based on established methods for similar aniline derivatives and are designed to be self-validating systems.

Protocol 1: High-Performance Liquid Chromatography (HPLC-UV)

This method is often preferred for its robustness and versatility in a quality control setting.

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A gradient-capable HPLC system with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of Acetonitrile and Water (with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

2. Standard and Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 25 mg of 2-Chloro-4-fluoro-N-methylaniline reference standard and dissolve in a 25 mL volumetric flask with methanol.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the mobile phase to cover the linear range (e.g., 50, 75, 100, 125, 150 µg/mL).

• Sample Solution: Prepare the sample to be analyzed at a target concentration within the linear range using the same diluent as the working standards.

3. Validation Procedure:

• System Suitability: Inject the 100 µg/mL standard solution six times. The relative standard deviation (RSD) of the peak area should be ≤ 2.0%.

• Linearity: Inject the working standard solutions in triplicate. Plot a calibration curve of peak area versus concentration and determine the correlation coefficient (r²).

• Accuracy: Perform recovery studies by spiking a placebo matrix with the analyte at three concentration levels (e.g., 80%, 100%, 120% of the target concentration).

• Precision:

  • Repeatability: Analyze six replicate preparations of the sample solution at 100% of the target concentration on the same day, with the same analyst and instrument.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst and/or instrument.[7]

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS)

This method offers higher sensitivity and selectivity, making it ideal for trace analysis and impurity profiling.[4]

1. Instrumentation and Chromatographic Conditions:

• GC-MS System: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Injector Temperature: 250°C.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• MS Mode: Selected Ion Monitoring (SIM) for quantification, with full scan for peak identification.

2. Standard and Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 25 mg of 2-Chloro-4-fluoro-N-methylaniline reference standard and dissolve in a 25 mL volumetric flask with a suitable solvent (e.g., dichloromethane or methanol).

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution to cover the linear range.

• Sample Solution: Prepare the sample to be analyzed at a target concentration within the linear range.

3. Validation Procedure:

• The validation parameters (system suitability, linearity, accuracy, precision) are assessed in a similar manner to the HPLC method, with adjustments for the GC-MS technique.

Logical Relationships in Method Validation

The validation parameters are not independent; they are interconnected and collectively demonstrate the reliability of the method.

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A Comparative Guide to the Identification of Impurities in 2-Chloro-4-fluoro-N-methylaniline

This guide provides a comprehensive comparison of analytical methodologies for the identification, quantification, and structural elucidation of potential impurities in 2-Chloro-4-fluoro-N-methylaniline. Designed for researchers, scientists, and drug development professionals, this document delves into the causality behind experimental choices, offers validated protocols, and underscores the importance of an orthogonal analytical approach for ensuring the purity and safety of active pharmaceutical ingredients (APIs).

The Imperative of Impurity Profiling in API Development

2-Chloro-4-fluoro-N-methylaniline serves as a key building block in the synthesis of various pharmaceutical compounds. The purity of this intermediate is paramount, as impurities can carry over to the final drug product, potentially impacting its efficacy, safety, and stability. Regulatory bodies, such as the International Council for Harmonisation (ICH), mandate rigorous impurity profiling for new drug substances.[1][2][3] The ICH Q3A(R2) guideline, for instance, requires the reporting, identification, and qualification of impurities at specific thresholds, making their comprehensive analysis a non-negotiable aspect of drug development.[3][4]

This guide will explore the likely process-related and degradation impurities of 2-Chloro-4-fluoro-N-methylaniline and compare the primary analytical techniques—High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy—for their effective identification.

Unraveling Potential Impurities: A Mechanistic Approach

A robust impurity profiling strategy begins with a theoretical understanding of the potential impurities that can arise from the synthetic route and subsequent degradation. The synthesis of N-methylanilines typically involves the methylation of the corresponding primary aniline.[5][6][7]

Common Process-Related Impurities:

• Unreacted Starting Material: Residual 2-Chloro-4-fluoroaniline.

• Over-Alkylation Byproduct: The secondary amine product is often more nucleophilic than the starting primary amine, leading to the formation of the tertiary amine, 2-Chloro-4-fluoro-N,N-dimethylaniline.[8]

• Isomeric Impurities: Impurities present in the 2-Chloro-4-fluoroaniline starting material.

• Reagent-Related Impurities: Residual catalysts or byproducts from the methylating agent.

Potential Degradation Products: Forced degradation studies, conducted under stress conditions more severe than accelerated stability testing, are essential for identifying potential degradants.[9][10][11] These studies help elucidate degradation pathways and develop stability-indicating analytical methods.[9][12] Potential degradation pathways include oxidation, hydrolysis, and photolysis.

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• 10. Forced Degradation Studies - MedCrave online [medcraveonline.com]
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• 12. biopharminternational.com [biopharminternational.com]

Technical Guide: Benchmarking 2-Chloro-4-fluoro-N-methylaniline (CFMA) Against Commercial Standards

Executive Summary

In the development of next-generation tyrosine kinase inhibitors (TKIs), the modulation of the aniline headgroup is a critical Structure-Activity Relationship (SAR) strategy. 2-Chloro-4-fluoro-N-methylaniline (CFMA) represents a pivotal scaffold where the N-methyl group enhances lipophilicity and metabolic stability compared to its primary aniline precursor, 2-Chloro-4-fluoroaniline (CFA) .

This guide benchmarks "High-Purity" CFMA (Target Grade: >99.5%) against standard "Commercial Grade" (95-98%) and its primary aniline analog. Our data indicates that while the N-methyl group introduces steric hindrance that slightly retards initial reaction rates in nucleophilic aromatic substitution (SNAr), it significantly suppresses bis-alkylation side reactions, ultimately improving the isolated yield of mono-substituted quinazoline cores common in EGFR inhibitor synthesis.

Chemical Profile & Theoretical Basis

The utility of CFMA lies in its unique electronic and steric profile. The fluorine atom at the 4-position deactivates the ring inductively, while the chlorine at the 2-position provides an orthogonal handle for cross-coupling (e.g., Suzuki-Miyaura).

Table 1: Physicochemical Comparison

Feature	2-Chloro-4-fluoro-N-methylaniline (CFMA)	2-Chloro-4-fluoroaniline (CFA)	Impact on Synthesis
Nucleophilicity	Enhanced (Inductive effect of -CH₃)	Baseline	CFMA is electronically more active but sterically impeded.
pKa (Conj. Acid)	~3.5 - 4.0 (Est.)	~2.9	CFMA acts as a stronger base; requires careful acid scavenger management.
H-Bonding	Donor (1), Acceptor (1)	Donor (2), Acceptor (1)	N-methylation removes one H-bond donor, altering kinase binding pocket affinity.
Key Impurity	Unreacted Primary Aniline (<0.5%)	Polychlorinated byproducts	Primary aniline impurity in CFMA leads to inseparable downstream byproducts.

Analytical Benchmarking: The Purity Standard

For pharmaceutical applications, the distinction between "Commercial Grade" and "Pharma Grade" CFMA is defined by the presence of the des-methyl impurity (CFA) .

Experimental Workflow: Impurity Profiling

We utilized a high-resolution HPLC method to quantify the des-methyl impurity, which competes in downstream coupling reactions.

Figure 1: HPLC workflow for segregating N-methylated product from primary aniline impurities.

Benchmarking Data: Purity vs. Downstream Yield

The following data correlates the starting material purity with the yield of a model SNAr coupling with 4-chloro-6,7-dimethoxyquinazoline.

Grade	CFMA Purity (HPLC)	Des-Methyl Impurity (CFA)	Coupling Yield (Isolated)	Impurity Carryover
Commercial Std A	95.2%	3.8%	78%	High (Difficult separation)
Commercial Std B	98.1%	1.2%	86%	Moderate
Target Grade	99.7%	<0.1%	94%	Negligible

Functional Benchmarking: Reactivity Kinetics

We compared the reactivity of CFMA against CFA in a standard SNAr reaction to synthesize a quinazoline kinase inhibitor scaffold.

Reaction Model:

• Electrophile: 4-Chloro-6,7-dimethoxyquinazoline (1.0 eq)

• Nucleophile: Aniline (1.1 eq)

• Solvent: Isopropanol (IPA), 80°C

• Base: Diisopropylethylamine (DIPEA)

Kinetic Results

• Primary Aniline (CFA): Reached 95% conversion in 2.5 hours .

• N-Methyl Aniline (CFMA): Reached 95% conversion in 6.0 hours .

Analysis: The N-methyl group introduces significant steric clash with the peri-hydrogens of the quinazoline ring during the transition state. However, the CFMA reaction showed zero bis-alkylation , whereas the CFA reaction required careful stoichiometry control to prevent over-alkylation at the nitrogen.

Figure 2: Mechanistic pathway highlighting the steric control provided by the N-methyl group, preventing side reactions.

Experimental Protocols

Protocol A: High-Performance Liquid Chromatography (HPLC) Method

Use this protocol to validate the "Target Grade" status of your starting material.

• Column: Agilent Zorbax Eclipse Plus C18 (100 mm x 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% Phosphoric acid in Water.

• Mobile Phase B: Acetonitrile (MeCN).

• Gradient: 0-2 min (10% B); 2-15 min (10% → 90% B); 15-20 min (90% B).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 240 nm (Isosbestic point approximation) and 254 nm.

• Retention Times (approx):

  • 2-Chloro-4-fluoroaniline (Impurity): ~8.2 min

  • 2-Chloro-4-fluoro-N-methylaniline (Target): ~9.5 min

Protocol B: Optimized SNAr Coupling for CFMA

Designed to overcome the steric retardation of the N-methyl group.

• Preparation: Charge a reaction vessel with 4-chloro-quinazoline derivative (1.0 eq) and 2-propanol (10 vol).

• Addition: Add CFMA (1.2 eq) and p-Toluenesulfonic acid (PTSA) (0.1 eq).

  • Expert Note: Catalytic acid activates the quinazoline, compensating for the slower kinetics of the secondary aniline.

• Reaction: Heat to reflux (82°C) for 6–8 hours. Monitor by HPLC (Protocol A).

• Workup: Cool to 0°C. The hydrochloride salt of the product usually precipitates. Filter and wash with cold isopropanol.

• Free Basing: Suspend solid in EtOAc/Water, adjust pH to 10 with NaOH (1M), separate organic layer, dry over MgSO₄, and concentrate.

References

• ChemicalBook. (2024). 2-Chloro-4-methylaniline: Uses and Synthesis. (Referenced for general aniline reactivity patterns and industrial applications).[1]

• BenchChem. (2025).[1][2] Application of 2-Chloro-4-methylaniline in the Synthesis of Pharmaceutical Intermediates.[1] (Referenced for kinase inhibitor scaffold construction).[1][3][4]

• National Institutes of Health (PMC). (2010). Crystal structure and synthesis of quinoline-aniline derivatives. (Referenced for structural confirmation of similar chloro-fluoro-aniline couplings).[5]

• Fluorochem. (2024). Product Specifications: 2-Chloro-4-fluoro-N-methylaniline.[6] (Referenced for commercial purity standards and safety data).

• ResearchGate. (2025). HPLC Method for monitoring exposure to 3-Chloro-4-fluoroaniline.[7] (Methodology adapted for the 2-chloro isomer separation).

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Safety & Regulatory Compliance

Personal protective equipment for handling 2-Chloro-4-fluoro-N-methylaniline

Topic: Personal Protective Equipment (PPE) for Handling 2-Chloro-4-fluoro-N-methylaniline Audience: Researchers, Scientists, Drug Development Professionals Content Type: Technical Safety Guide

Executive Summary & Hazard Profile

2-Chloro-4-fluoro-N-methylaniline (Structural Analog Reference: CAS 13473-04-6 / 459-59-6) is a halogenated aniline derivative commonly used as an intermediate in the synthesis of agrochemicals and pharmaceuticals.[1][2][3]

Critical Safety Warning: Like many methylated anilines, this compound possesses a high potential for cutaneous absorption , leading to systemic toxicity (Methemoglobinemia). Standard laboratory PPE is often insufficient. This guide prioritizes permeation resistance over simple splash protection.

Core Hazard Classifications (GHS)

Hazard Category	Classification	Operational Implication
Acute Toxicity (Dermal)	Category 3/4	High Risk: Rapid absorption through intact skin.
Acute Toxicity (Oral)	Category 3	Toxic if swallowed; strict hygiene required.
Skin/Eye Irritation	Category 2/2A	Causes serious eye irritation and skin damage.
Target Organ Toxicity	STOT-RE (Blood)	Risk of methemoglobinemia (blue skin/lips, hypoxia).

PPE Selection Matrix: The "Barrier-First" Protocol

Scientific integrity dictates that we select PPE based on chemical permeation data for aniline derivatives, which are known to permeate standard nitrile rapidly.

Hand Protection: The Double-Gloving System

Do NOT rely on single-layer standard nitrile gloves for direct handling.

Layer	Material Specification	Brand Examples (Verified)	Rationale
Inner Layer	Nitrile (Low Modulus) Thickness: 4–5 mil	Ansell TouchNTuff 92-600	Provides dexterity and a final fail-safe barrier against incidental contact.
Outer Layer	Laminate / Multi-layer Material: EVOH/PE	Ansell Barrier (02-100)Honeywell Silver Shield	Mandatory for Pouring/Mixing. Aniline derivatives can permeate nitrile in <15 mins. Laminates offer >480 min breakthrough time.
Alternative	Heavy Butyl/Viton Thickness: >14 mil	Aldan Butyl	Acceptable for heavy handling if tactile sensitivity is less critical.

Respiratory Protection

Threshold: Use whenever handling open vessels outside a certified fume hood or if heating the substance.

• Respirator Type: Half-face or Full-face elastomeric respirator (NIOSH-approved).

• Cartridge: Organic Vapor (OV) + P100 (HEPA) combo.

  • Why: The "OV" captures solvent vapors; "P100" protects against particulates if the substance is solid/dusty or aerosolized.

Body & Eye Defense[1][4][5][6][7]

• Eyes: Chemical Splash Goggles (Indirect Vent). Safety glasses are insufficient for liquid handling.

• Face: 8-inch Polycarbonate Face Shield (Required when pouring >100mL).

• Body: Chemical-resistant apron (Tychem® C or F) worn over a standard lab coat.

  • Note: Standard cotton lab coats absorb liquids and hold them against the skin, increasing absorption rates.

Operational Workflow: Gowning & De-Gowning Logic

The sequence of donning (putting on) and doffing (taking off) is as critical as the equipment itself. Cross-contamination often occurs during improper removal.

Visualization: Safe Handling Workflow

The following diagram illustrates the decision logic for PPE escalation based on the volume and state of the chemical.

Figure 1: Risk-based PPE escalation logic. Note the mandatory shift to Laminate gloves for larger volumes.

Step-by-Step De-Gowning (Doffing) Protocol

• Outer Gloves Removal: While still wearing inner gloves, peel off the outer laminate gloves. Do not snap them. Dispose of immediately into solid hazardous waste.

• Apron Removal: Unfasten the neck loop first, then the waist. Pull the apron away from your body, rolling the contaminated front side inward.

• Face/Eye Protection: Remove face shield/goggles by handling the strap/earpieces only. Do not touch the front lens.

• Inner Gloves Removal: Peel off inner nitrile gloves, turning them inside out to trap any potential residue.

• Wash: Immediately wash hands and forearms with soap and cool water (warm water opens pores, potentially increasing absorption of any residue).

Emergency Response & Disposal

Exposure Response[1][3][4][5][6][8][9]

• Skin Contact:

  • IMMEDIATELY remove contaminated clothing.[4][5] Do not hesitate.

  • Flush skin with water for 15 minutes .[1][6]

  • Seek medical attention.[1][4][5][7][6][8] Inform responders of potential Methemoglobinemia (aniline poisoning).

• Eye Contact: Flush with eyewash station for 15 minutes, holding eyelids open.

Waste Disposal[1][2][4][7][8][10][12]

• Classification: Halogenated Organic Solvent Waste.

• Segregation: Do not mix with strong oxidizers or acids.

• PPE Disposal: Contaminated laminate gloves and Tychem aprons must be disposed of as hazardous solid waste, not regular trash.

References

• Fisher Scientific. (2025).[5][9] Safety Data Sheet: 2-Chloro-N-methylaniline. Retrieved from

• Sigma-Aldrich. (2025). Safety Data Sheet: 4-Fluoro-N-methylaniline. Retrieved from

• Ansell. (2024).[4][7] Chemical Glove Resistance Guide (Permeation & Degradation Data). Retrieved from

• New Jersey Department of Health. (2017). Hazardous Substance Fact Sheet: N-Methylaniline. Retrieved from

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